2,2-Dimethylcyclopropanecarboxylic acid

• CAS: 931-26-0

Core Science & Biosynthesis

2,2-Dimethylcyclopropanecarboxylic acid chemical structure and properties

Topic: 2,2-Dimethylcyclopropanecarboxylic Acid: Chemical Structure, Synthesis, and Pharmaceutical Applications Type: Technical Monograph Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary

2,2-Dimethylcyclopropanecarboxylic acid (DMCPA) is a critical chiral building block in the pharmaceutical industry, most notably serving as the structural anchor for Cilastatin , a renal dehydropeptidase-I (DHP-I) inhibitor.[1] The compound’s gem-dimethyl substituted cyclopropane ring provides exceptional metabolic stability and steric hindrance, essential for protecting β-lactam antibiotics (like Imipenem) from enzymatic degradation in the kidneys.

This guide analyzes the physicochemical properties, industrial synthesis routes—focusing on the stereoselective production of the bioactive (S)-(+)-isomer —and the mechanistic role of this moiety in drug design.

Chemical Identity & Physicochemical Properties

The gem-dimethyl group at the C2 position of the cyclopropane ring imparts unique conformational rigidity. While the racemic mixture is utilized in early-stage research, the (S)-(+) enantiomer is the pharmacologically relevant species for Cilastatin production.

Table 1: Technical Specifications

Property	Data
IUPAC Name	2,2-Dimethylcyclopropane-1-carboxylic acid
Common Name	(S)-(+)-DMCPA (for the active isomer)
CAS Registry Number	14590-53-5 ((S)-isomer); 75885-59-5 (Racemic)
Molecular Formula	C₆H₁₀O₂
Molecular Weight	114.14 g/mol
Physical State	Colorless to pale yellow liquid (at 20°C)
Boiling Point	100–103 °C (at 12 mmHg); ~184 °C (at 760 mmHg)
Density	~0.99 g/mL
Refractive Index ( )	1.44
Optical Rotation ( )	+122° to +136° (c=1, Methanol)
pKa	~4.99 (Acidic)
Solubility	Miscible in ethanol, ethyl acetate, DCM; sparingly soluble in water.[2][3][4]

Synthetic Pathways & Stereochemistry

The synthesis of DMCPA presents a challenge in stereocontrol. The industrial objective is to maximize the yield of the (S)-enantiomer while minimizing the formation of the (R)-isomer and ring-opening byproducts.

Primary Synthetic Strategies

• Carbenoid Addition (Traditional): Reaction of Isobutylene (2-methylpropene) with Ethyl Diazoacetate in the presence of a copper or rhodium catalyst. This yields a racemic mixture of ethyl 2,2-dimethylcyclopropanecarboxylate, requiring subsequent resolution.[1]

• Enzymatic Resolution (Modern/Green): Starting with the racemic ester, specific esterases (e.g., from Rhodococcus sp.[1] or Novozyme 435) selectively hydrolyze the (S)-ester to the (S)-acid, leaving the (R)-ester intact. This kinetic resolution is highly enantioselective (

  ).[1]

• Chemical Resolution: The racemic acid is reacted with a chiral amine (e.g., L-Carnitine or Quinine ) to form diastereomeric salts, which are separated via fractional crystallization.

Diagram 1: Industrial Synthesis Workflow

Caption: Chemo-enzymatic route for (S)-DMCPA production, highlighting the recycling of the undesired (R)-isomer to maximize atom economy.

Pharmacological Application: Cilastatin[5][6]

The primary industrial consumer of (S)-DMCPA is the manufacturing of Cilastatin .

Mechanism of Action

Imipenem is a potent carbapenem antibiotic but is rapidly degraded by Dehydropeptidase-I (DHP-I) in the renal brush border.[5]

• The Role of DMCPA: The (S)-2,2-dimethylcyclopropane moiety mimics the dipeptide structure that DHP-I normally targets. However, the gem-dimethyl group introduces significant steric bulk and hydrophobicity.

• Inhibition: This steric hindrance blocks the enzyme's active site, preventing the hydrolysis of the antibiotic's

  -lactam ring. The cyclopropane ring is conformationally rigid, locking the inhibitor into the optimal binding geometry.

Diagram 2: Structural Logic of Cilastatin

Caption: Modular structure of Cilastatin. The DMCPA moiety acts as the 'warhead' that sterically occludes the DHP-I enzyme.

Analytical Characterization

To ensure pharmaceutical grade purity (

), specific analytical protocols are required.

• Chiral HPLC:

  • Column: Chiralpak AD-H or equivalent polysaccharide-based stationary phase.

  • Mobile Phase: Hexane/Isopropanol (90:10) with 0.1% TFA.

  • Detection: UV at 210 nm.

  • Acceptance Criteria: (S)-isomer

    , (R)-isomer .

• NMR Spectroscopy (

  H NMR, 300 MHz, CDCl ):
  • 1.55 (dd, 1H, cyclopropane ring), 1.19 (s, 3H, CH ), 1.16 (s, 3H, CH ), 1.13 (dd, 1H), 0.92 (dd, 1H).

  • Note: The distinct doublets of the cyclopropane protons are diagnostic for ring integrity.

Handling & Safety (MSDS Highlights)

• Hazards:

  • H314: Causes severe skin burns and eye damage (Corrosive).

  • H227: Combustible liquid.[4][6]

• Storage:

  • Store at 2–8°C (Refrigerated).

  • Keep under inert atmosphere (Argon/Nitrogen) to prevent oxidation or moisture absorption.

• PPE: Nitrile gloves, chemical splash goggles, and face shield are mandatory during synthesis or handling.

References

• ChemicalBook. (2025).[7] (S)-(+)-2,2-Dimethylcyclopropane carboxylic acid Synthesis and Properties. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 6435415, Cilastatin. Retrieved from

• TCI Chemicals. (2025). Product Specification: (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid.[1][2][8][9][10][11] Retrieved from

• Liu, C., et al. (2013).[1] Enzymatic production of Cilastatin intermediate via highly enantioselective hydrolysis.[1] Applied Microbiology and Biotechnology. Retrieved from

• Graham, D., et al. (1987).[12] Inhibition of the mammalian beta-lactamase renal dipeptidase by (Z)-2-(acylamino)-3-substituted-propenoic acids.[12] Journal of Medicinal Chemistry.[12] Retrieved from

Sources

• 1. Enzymatic production of Cilastatin intermediate via highly enantioselective hydrolysis of methyl (±)-2,2-dimethylcyclopropane carboxylate using newly isolated Rhodococcus sp. ECU1013 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Permethrin - Hazardous Agents | Haz-Map [haz-map.com]
• 4. (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid | 14590-53-5 | TCI AMERICA [tcichemicals.com]
• 5. Cilastatin | C16H26N2O5S | CID 6435415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid | 14590-53-5 | TCI AMERICA [tcichemicals.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid | CAS 14590-53-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 9. (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 10. (S)-(+)-2,2-Dimethylcyclopropanecarboxylic acid (14590-53-5) at Nordmann - nordmann.global [nordmann.global]
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• 12. semanticscholar.org [semanticscholar.org]

CAS 14590-53-5 physical properties and safety data sheet (SDS)

Technical Monograph: (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid (CAS 14590-53-5) Critical Chiral Intermediate for Dehydropeptidase Inhibitor Synthesis[1]

Part 1: Executive Summary & Chemical Identity

(S)-(+)-2,2-Dimethylcyclopropanecarboxylic acid (CAS 14590-53-5) is a high-value chiral building block, primarily utilized in the pharmaceutical industry as the key structural motif for Cilastatin .[1] Cilastatin is a renal dehydropeptidase I (DHP-I) inhibitor co-formulated with carbapenem antibiotics (e.g., Imipenem) to prevent their degradation in the kidneys.

The pharmacological efficacy of Cilastatin is strictly dependent on the stereochemistry of the cyclopropane ring. Consequently, the purity of the (S)-enantiomer (CAS 14590-53-5) is a critical quality attribute (CQA) in drug development. Unlike its racemic counterpart, this specific enantiomer confers the necessary steric configuration to bind the DHP-I active site.

Physicochemical Profiling

Property	Specification
CAS Number	14590-53-5
Chemical Formula	C₆H₁₀O₂
Molecular Weight	114.14 g/mol
Appearance	Colorless to pale yellow liquid (may solidify at low temps)
Boiling Point	~100°C at 12 mmHg (Vacuum distillation required)
Density	~0.99 g/mL at 25°C
Optical Rotation	to (c=1, Methanol)
Flash Point	~83°C (Closed Cup)
Solubility	Soluble in Methanol, DCM, Ethyl Acetate; Sparingly soluble in water

Part 2: Safety Data & Handling Protocols (SDS Analysis)

Hazard Classification (GHS):

• Skin Corrosion/Irritation: Category 1C (Causes severe skin burns and eye damage).[2]

• Flammable Liquids: Category 4 (Combustible liquid).

Expert Handling Insight: The primary risk with CAS 14590-53-5 is not just its acidity, but its lipophilicity combined with corrosivity. This allows the compound to penetrate the lipid bilayer of skin cells rapidly, causing deep tissue burns that may not be immediately painful.

Safety Workflow Diagram

The following workflow outlines the mandatory safety hierarchy for handling this corrosive chiral acid.

Figure 1: Risk mitigation workflow. Note the requirement for Neoprene gloves; standard nitrile may degrade upon prolonged exposure to concentrated organic acids.

Emergency Response:

• Skin Contact: Immediate irrigation with water for >15 minutes.[3] Do not neutralize with bases on skin (exothermic reaction risk).

• Inhalation: Move to fresh air immediately; corrosive vapors can cause delayed pulmonary edema.

Part 3: Technical Application & Synthesis Pathway

The industrial relevance of CAS 14590-53-5 lies in the Cilastatin synthesis pipeline.[1] The (S)-configuration of the cyclopropane ring is preserved throughout the downstream coupling reactions.

Mechanism of Action context: Cilastatin acts as a competitive inhibitor of DHP-I. The hydrophobic 2,2-dimethylcyclopropane group mimics the leucine residue of the natural substrate, blocking the enzyme's access to the antibiotic.

Synthesis Logic Diagram

This diagram illustrates the position of CAS 14590-53-5 in the pharmaceutical value chain.[1]

Figure 2: Synthetic utility of CAS 14590-53-5 in the production of Cilastatin.

Part 4: Analytical Characterization Protocol

To validate the quality of this intermediate, simple purity (GC-FID) is insufficient. You must determine the Enantiomeric Excess (ee%) to ensure the (S)-isomer is dominant (>99% ee is typical for pharma grade).

Protocol: Chiral Gas Chromatography (GC)[6][7]

Rationale: Direct injection of carboxylic acids often leads to peak tailing due to hydrogen bonding with the stationary phase. Therefore, derivatization to the methyl ester is required before Chiral GC analysis.

Step-by-Step Methodology:

• Sample Preparation (Derivatization):

  • Dissolve 10 mg of CAS 14590-53-5 in 1 mL of Methanol.

  • Add 0.5 mL of

    -Methanol (14%) solution.

  • Heat at 60°C for 15 minutes (sealed vial).

  • Extract with n-Heptane (1 mL). Use the upper heptane layer for injection.

• GC Parameters:

  • Instrument: GC with FID (Flame Ionization Detector).

  • Column: Chiral capillary column (e.g., CP-Chirasil-DEX CB or

    -DEX 120), 25m x 0.25mm.

  • Carrier Gas: Helium or Hydrogen (Constant flow: 1.2 mL/min).

  • Inlet: Split mode (50:1), 250°C.

  • Detector: FID, 280°C.

• Temperature Program:

  • Initial: 60°C (Hold 2 min) - Ensures solvent separation.

  • Ramp: 2°C/min to 140°C - Slow ramp critical for chiral resolution.

  • Final: 200°C (Burn out).

• Acceptance Criteria:

  • Resolution (

    ): > 1.5 between (R) and (S) methyl ester peaks.

  • Enantiomeric Excess:

    .[4][5]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 260708: 2,2-Dimethylcyclopropanecarboxylic acid. PubChem.[4][6] Available at: [Link]

Sources

• 1. ruifuchem.com [ruifuchem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid | 14590-53-5 | TCI AMERICA [tcichemicals.com]
• 5. lgcstandards.com [lgcstandards.com]
• 6. 2,2-Dimethylcyclopropane-1-carboxylic acid | C6H10O2 | CID 260708 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: The Strategic Role of 2,2-Dimethylcyclopropanecarboxylic Acid in Cilastatin Manufacture

Executive Summary

2,2-Dimethylcyclopropanecarboxylic acid (DMCPCA) is the structural anchor of Cilastatin, a renal dehydropeptidase-I (DHP-I) inhibitor co-administered with Imipenem.[1][2] Its primary role in the synthesis is to introduce the bulky, hydrophobic cyclopropane moiety that sterically hinders the enzymatic hydrolysis of the dipeptide backbone.

This guide details the technical integration of DMCPCA into the Cilastatin architecture, focusing on the stereoselective synthesis of the (S)-(+)-enantiomer , its activation as an acylating agent, and the critical amidation protocols required to maintain high enantiomeric excess (ee).

Molecular Architecture & Stereochemical Imperatives

Cilastatin is chemically defined as sodium (Z)-7-[[(R)-2-amino-2-carboxyethyl]thio]-2-[[[(S)-2,2-dimethylcyclopropyl]carbonyl]amino]-2-heptenoate. The molecule consists of three distinct pharmacophores:

• The L-Cysteine Tail: Provides the thioether linkage.[2]

• The Heptenoic Acid Backbone: Mimics the dipeptide substrate.

• The (S)-DMCPCA Head: The "shielding" unit.

The Criticality of the (S)-Configuration

The biological activity of Cilastatin is strictly governed by the stereochemistry of the cyclopropane ring. The (S)-configuration aligns with the hydrophobic pocket of the DHP-I enzyme. The (R)-enantiomer shows significantly reduced binding affinity. Therefore, the synthesis of Cilastatin is contingent upon the high optical purity (>98% ee) of the DMCPCA starting material.

Visualization: Retrosynthetic Analysis

The following diagram illustrates the convergent synthesis of Cilastatin, highlighting DMCPCA as the "Fragment A" building block.

Figure 1: Retrosynthetic dissection of Cilastatin showing the modular assembly of the three core fragments.

Synthesis of the Core Reagent: (S)-DMCPCA[1][3]

The industrial supply of (S)-DMCPCA is the rate-limiting quality factor. While asymmetric cyclopropanation is possible, the dominant industrial route involves the synthesis of the racemic acid followed by chemical or enzymatic resolution.

Comparative Synthetic Strategies

Route	Methodology	Key Reagents	Yield/Selectivity	Industrial Viability
Simmons-Smith (Racemic)	Cyclopropanation of isobutylene derivatives	Zn/Cu couple, CH₂Br₂	High Yield (~85%), 0% ee	High (Requires resolution)
Chiral Resolution (Chemical)	Fractional crystallization of diastereomeric salts	L-Carnitine Oxalate or Quinine	~35% (theoretical max 50%), >98% ee	Medium (Costly resolving agents)
Enzymatic Resolution	Asymmetric hydrolysis of ethyl ester	Lipase (Novozyme 435)	~45%, >99% ee	High (Green chemistry)
Asymmetric Catalysis	Direct chiral cyclopropanation	Chiral Ru or Co catalysts	70-90%, 85-95% ee	Low (Catalyst cost/stability)

Detailed Protocol: Enzymatic Resolution Route

This protocol is preferred for its scalability and environmental profile compared to classical chemical resolution.

Reagents:

• Racemic Ethyl 2,2-dimethylcyclopropanecarboxylate[1]

• Novozyme 435 (immobilized Candida antarctica Lipase B)

• Phosphate Buffer (pH 7.0)

• Acetone (co-solvent)

Step-by-Step Methodology:

• Emulsification: Suspend racemic ethyl ester (1.0 eq) in Phosphate Buffer (0.1 M, pH 7.0) containing 10% Acetone.

• Biocatalysis: Add Novozyme 435 (10% w/w relative to substrate). Agitate at 30°C for 24-48 hours.

  • Mechanism:[3][4][5][6][7] The enzyme selectively hydrolyzes the (S)-ester to the free acid, leaving the (R)-ester intact.

• Termination: Filter off the immobilized enzyme (recyclable).

• Separation: Adjust pH to 8.5 with NaOH. Extract the unreacted (R)-ester with n-Heptane (organic phase).

• Acidification: Acidify the aqueous phase (containing (S)-DMCPCA salt) to pH 2.0 with HCl.

• Isolation: Extract the free (S)-acid with Ethyl Acetate. Evaporate to yield (S)-DMCPCA.

  • Target Specification: Optical Rotation

    (c=1, CHCl₃).

The Coupling Phase: Introducing the DMCPCA Moiety

The integration of DMCPCA into the Cilastatin backbone typically occurs before the introduction of the cysteine tail. This step involves the acylation of an amino-heptenoate intermediate.

Reaction Logic

Direct coupling of the carboxylic acid is slow. It is standard practice to activate DMCPCA to its acid chloride form. This species is highly reactive and ensures complete conversion of the sterically hindered amine on the heptenoate chain.

Workflow Visualization

Figure 2: Activation and coupling workflow for the introduction of the cyclopropane moiety.

Experimental Protocol: Acylation via Acid Chloride

Objective: Synthesis of Ethyl (Z)-7-chloro-2-[[(S)-2,2-dimethylcyclopropyl]carbonyl]amino-2-heptenoate.

1. Activation of (S)-DMCPCA:

• Reactor A: Charge (S)-DMCPCA (100 g, 0.876 mol) and Toluene (500 mL).

• Addition: Add Thionyl Chloride (114 g, 0.96 mol) dropwise at 20-25°C.

• Catalysis: Add DMF (0.5 mL) to catalyze the formation of the Vilsmeier intermediate.

• Reaction: Heat to 50°C for 2 hours. Monitor off-gassing (SO₂/HCl).

• Workup: Vacuum distill excess Thionyl Chloride/Toluene to obtain crude (S)-2,2-dimethylcyclopropanecarbonyl chloride as an oil.

2. The Schotten-Baumann Coupling:

• Reactor B: Charge Ethyl (Z)-7-chloro-2-amino-2-heptenoate HCl salt (230 g, 0.95 mol) in Ethyl Acetate (1.0 L).

• Base Addition: Cool to 0-5°C. Add aqueous NaOH (20% w/v) or Triethylamine (2.2 eq) to liberate the free amine.

• Coupling: Add the acid chloride (from Step 1) dissolved in Ethyl Acetate dropwise, maintaining temperature <10°C.

  • Control Point: Exothermic reaction. High temperatures can cause isomerization of the Z-double bond in the heptenoate chain.

• Quench: Stir for 1 hour. Add water. Separate phases.

• Wash: Wash organic phase with 1N HCl (remove unreacted amine) and sat. NaHCO₃ (remove unreacted acid).

• Yield: Concentration affords the amide intermediate (Target >90% yield).

Process Optimization & Troubleshooting

Impurity Profile: The "E-Isomer" Risk

While DMCPCA itself is stable, the coupling conditions can affect the geometry of the heptenoate double bond.

• Risk: Isomerization of the (Z)-heptenoate to the thermodynamically more stable (E)-isomer.

• Impact: The (E)-isomer of Cilastatin is a known impurity with different pharmacological properties.[8]

• Mitigation: Maintain coupling temperatures below 10°C and avoid prolonged exposure to strong bases.

Critical Process Parameters (CPP)

Parameter	Range	Consequence of Deviation
Activation Temp	45-55°C	<45°C: Incomplete reaction; >55°C: Degradation/Color formation
Coupling pH	7.5 - 8.5	<7.5: Protonation of amine (slow reaction); >9.0: Hydrolysis of ester/isomerization
DMCPCA ee%	>99.0%	Direct correlation to final drug substance potency. (R)-isomer is difficult to purge downstream.

References

• Synthesis and Chiral Resolution of 2,2-Dimethylcyclopropane Carboxylic Acid. ResearchGate. (2025).[1] Link

• Process for the Preparation of Cilastatin. Google Patents (WO2003018544A1). Merck & Co.[2][8][9] Link

• Cilastatin Sodium: Structure and Mechanism. PubChem. National Library of Medicine. Link

• Coupling Reagents in Peptide and Amide Synthesis. Aapptec. Link

• Biocatalyzed Synthesis of Chiral Intermediates. MDPI. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cilastatin | C16H26N2O5S | CID 6435415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. The Role of Structure and Biophysical Properties in the Pleiotropic Effects of Statins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. CN101851186A - The synthetic method of cilastatin sodium - Google Patents [patents.google.com]
• 8. WO2003018544A1 - Process for the preparation of cilastatin - Google Patents [patents.google.com]
• 9. Cilastatin [drugfuture.com]

Difference between (S)-(+) and (R)-(-) 2,2-Dimethylcyclopropanecarboxylic acid

An In-Depth Technical Guide to the Enantiomers of 2,2-Dimethylcyclopropanecarboxylic Acid: (S)-(+) vs. (R)-(-)

Authored by a Senior Application Scientist

Abstract

In the landscape of modern synthetic chemistry and pharmaceutical development, a nuanced understanding of stereoisomerism is not merely academic but a prerequisite for innovation and safety. This guide provides a detailed examination of the two enantiomers of 2,2-dimethylcyclopropanecarboxylic acid: (S)-(+)-2,2-dimethylcyclopropanecarboxylic acid and (R)-(-)-2,2-dimethylcyclopropanecarboxylic acid. While possessing identical chemical formulas and connectivity, these molecules exhibit profound differences in their interaction with plane-polarized light and, more critically, with chiral biological systems. We will dissect their stereochemical assignments, compare their physicochemical properties, explore methodologies for their synthesis and separation, and illuminate their divergent roles and applications, particularly within the pharmaceutical industry. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering both foundational knowledge and field-proven insights into these valuable chiral building blocks.

The Principle of Chirality: A Foundation in Stereochemistry

Many organic molecules, despite sharing the same molecular formula and sequence of bonded atoms, can exist as isomers that differ in the three-dimensional orientation of their atoms. A particularly important class of these are stereoisomers, and among them, enantiomers hold a special significance. Enantiomers are pairs of molecules that are non-superimposable mirror images of each other, much like a person's left and right hands. This property, known as chirality, arises from the presence of a stereocenter, typically a carbon atom bonded to four different substituents.

The Cahn-Ingold-Prelog (CIP) Convention

To unambiguously describe the absolute configuration of a stereocenter, the Cahn-Ingold-Prelog (CIP) priority rules are employed.[1][2][3][4][5] This systematic process involves two key steps:

• Assigning Priorities: The atoms directly attached to the chiral center are ranked based on their atomic number. The atom with the higher atomic number receives a higher priority.[2][4] If there is a tie, the process continues outward to the next atoms along each chain until a point of difference is established.[1][2]

• Determining Configuration (R/S): The molecule is oriented so that the lowest-priority substituent (often hydrogen) points away from the viewer. The direction of the sequence from the highest priority (1) to the second-highest (2) to the third-highest (3) substituent is then observed.

  • If the sequence is clockwise , the configuration is designated as (R) (from the Latin rectus, meaning right).

  • If the sequence is counter-clockwise , the configuration is designated as (S) (from the Latin sinister, meaning left).[2]

Optical Activity: The (+) and (-) Nomenclature

Enantiomers are optically active, meaning they rotate the plane of plane-polarized light.

• An enantiomer that rotates the light to the right (clockwise) is termed dextrorotatory and is denoted by (+) .

• An enantiomer that rotates the light to the left (counter-clockwise) is termed levorotatory and is denoted by (-) .

It is crucial to understand that there is no direct correlation between the R/S designation and the (+)/(-) designation. The R/S configuration is a defined structural descriptor, while the (+)/(-) sign of optical rotation is an experimentally determined physical property.

Structural Elucidation of 2,2-Dimethylcyclopropanecarboxylic Acid Enantiomers

The chiral center in 2,2-dimethylcyclopropanecarboxylic acid is the C1 carbon of the cyclopropane ring, which is bonded to a hydrogen atom, a carboxylic acid group, and two different carbons of the cyclopropane ring (C2 and C3).

Applying the CIP rules:

• -COOH (Carboxylic acid group) receives the highest priority (1).

• C2 (bonded to two methyl groups) has a higher priority (2) than C3 (bonded to two hydrogens).

• -H (Hydrogen) has the lowest priority (4).

Caption: 3D structures of the (S) and (R) enantiomers.

Comparative Physicochemical Properties

While enantiomers share many physical properties such as melting point, boiling point, and solubility in achiral solvents, they differ in their interaction with plane-polarized light.

Property	(S)-(+)-2,2-Dimethylcyclopropanecarboxylic acid	(R)-(-)-2,2-Dimethylcyclopropanecarboxylic acid
CAS Number	14590-53-5[6][7][8]	28624-52-4[9]
Molecular Formula	C₆H₁₀O₂[6][8][10]	C₆H₁₀O₂
Molecular Weight	114.14 g/mol [6][8][10]	114.14 g/mol
Appearance	Colorless clear liquid[6][11]	Colorless clear liquid
Boiling Point	100 °C at 12 mmHg[6]	100 °C at 12 mmHg
Density	~0.99 g/mL[6]	~0.99 g/mL
Optical Rotation	+122° to +136° (c=1 in Methanol)[6][11]	Negative rotation (equal in magnitude to S-form)

Synthesis and Chiral Resolution: Isolating the Enantiomers

The synthesis of 2,2-dimethylcyclopropanecarboxylic acid typically yields a racemic mixture, a 50:50 combination of the (S) and (R) enantiomers. To isolate the individual enantiomers, a process known as chiral resolution is required.

Chiral Resolution via Diastereomeric Salt Formation

This classical method is a cornerstone of industrial-scale enantiomer separation.[12] The principle involves reacting the racemic carboxylic acid with an enantiomerically pure chiral base. This reaction converts the pair of enantiomers into a pair of diastereomeric salts. Unlike enantiomers, diastereomers have different physical properties, including solubility, which allows them to be separated by fractional crystallization.[12]

Caption: Workflow for Chiral Resolution by Diastereomeric Salt Formation.

Experimental Protocol: Resolution with L-carnitine oxalate [13]

• Preparation of Acid Chloride: The racemic 2,2-dimethylcyclopropanecarboxylic acid is converted to its corresponding acid chloride, typically using a chlorinating agent like thionyl chloride.

• Reaction with Chiral Auxiliary: The acid chloride is then reacted with L-carnitine oxalate, the chiral resolving agent. This forms a mixture of diastereomeric amides.

• Fractional Crystallization: A suitable solvent system is used to selectively crystallize one of the diastereomers, which can then be separated by filtration.

• Hydrolysis: The separated diastereomer is hydrolyzed, typically under acidic or basic conditions, to cleave the chiral auxiliary and yield the enantiomerically pure (S)-(+)-2,2-dimethylcyclopropanecarboxylic acid.

Enzymatic Resolution

An increasingly popular alternative is enzymatic resolution, which leverages the high stereoselectivity of enzymes. Lipases are commonly used to selectively hydrolyze an ester of the racemic acid. For instance, the lipase Novozym 435 can be used for the asymmetric hydrolysis of racemic ethyl-2,2-dimethylcyclopropane carboxylate.[14] The enzyme will preferentially hydrolyze one enantiomer of the ester (e.g., the (S)-ester) into the corresponding carboxylic acid, leaving the other enantiomer (the (R)-ester) largely unreacted.[14] The resulting acid and unreacted ester can then be easily separated. This method often provides high enantiomeric excess under mild reaction conditions.[14]

Divergent Applications and Biological Significance

The structural difference between enantiomers, though subtle, becomes critically important in a chiral environment, such as the active site of an enzyme or a receptor in the human body. This interaction is often analogized to a hand in a glove; a left hand fits well into a left glove but poorly into a right one.

(S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid: A Key Pharmaceutical Precursor

The primary and most significant application of the (S)-(+) enantiomer is as a crucial chiral building block in the synthesis of Cilastatin .[13][15] Cilastatin is a dehydropeptidase-I inhibitor. It is co-administered with the antibiotic imipenem to prevent the renal metabolism of imipenem, thereby increasing its efficacy and protecting the kidneys from potential toxic effects.[13] The specific stereochemistry of the (S)-(+) enantiomer is essential for the biological activity of the final Cilastatin molecule.

Beyond pharmaceuticals, this compound is also utilized in agricultural chemistry for formulating high-efficacy pesticides and herbicides and in the flavor and fragrance industry.[6][16]

(R)-(-)-2,2-Dimethylcyclopropanecarboxylic Acid

The (R)-(-) enantiomer is less commonly utilized in major industrial applications compared to its (S)-counterpart. However, it serves as an important tool in stereochemical research and as a precursor for the synthesis of certain pyrethroid insecticides, where the specific stereoisomer can influence insecticidal activity and toxicity profiles.

The differing biological activities of enantiomers are a well-established phenomenon in pharmacology.[17][18][19][20] In many cases, one enantiomer is responsible for the desired therapeutic effect (the eutomer), while the other may be inactive, less active, or even responsible for undesirable side effects (the distomer).[17] Therefore, the use of single-enantiomer drugs has become increasingly prevalent to improve therapeutic outcomes and enhance patient safety.

Conclusion

The distinction between (S)-(+)- and (R)-(-)-2,2-dimethylcyclopropanecarboxylic acid provides a compelling case study in the importance of stereochemistry. While identical in their basic chemical makeup, their opposite spatial arrangements lead to distinct optical properties and, most importantly, divergent biological activities. For professionals in drug development and chemical synthesis, the ability to selectively synthesize or resolve these enantiomers is paramount. The (S)-(+) isomer's role as a key precursor to Cilastatin underscores the necessity of stereochemical purity in modern pharmaceuticals. This guide has aimed to provide a comprehensive technical overview, bridging the gap between fundamental principles and practical applications, to empower researchers in their pursuit of stereochemically pure and effective molecules.

References

• Cahn–Ingold–Prelog priority rules. (2021). In Wikipedia.
• (S)-(+)-2,2-Dimethylcyclopropanecarboxylic acid. Chem-Impex.
• Cahn Ingold Prelog Priority Rules - Rules to ASSIGN S and R Configur
• Cahn-Ingold-Prelog Priority Rules Definition. Fiveable.
• Cahn Ingold Prelog Priority Rules & Examples. Study.com.
• Cahn-Ingold-Prelog Priority System. AK Lectures.
• Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid.
• Enzymatic Resolution of Racemic Ethyl-2,2- Dimethylcyclopropanecarboxylate To S-(+)-2,2- Dimethylcyclopropanecarboxylic Acid in a Polar Organic Solvent—Water Medium.
• Process for resolution of racemates of 2,2-dimethylcyclopropanecarboxylic acid.
• (S)-2,2-Dimethylcyclopropanecarboxylic acid. LookChem.
• (S)-(+)-2,2-DIMETHYLCYCLOPROPANE CARBOXYLIC ACID synthesis. Chemicalbook.
• cyclopropanecarboxylic acid. Organic Syntheses Procedure.
• Emerging Applications Driving 2%2C2 Dimethylcyclopropane 1 Carboxylic Acid Demand. LinkedIn.
• Permethric acid. PubChem.
• (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid. TCI AMERICA.
• 2,2-Dimethylcyclopropanecarboxylic acid. Chemsrc.
• Method for preparing (+/-)-2, 2-dimethyl-3-chloroethynl cyclopropanecarboxylate.
• (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid. Santa Cruz Biotechnology.
• Synthesis of Cyclopropanecarboxylic Acid. Organic Chemistry Tutor.
• 2,2-Dimethylcyclopropane-1-carboxylic acid. PubChem.
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (1R-trans)-. NIST.
• Synthesis of Cyclopropanecarboxylic Acid. YouTube.
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2,2,2-trichloroethyl)-, ethyl ester. PubChem.
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (3-(phenylmethyl)phenyl)methyl ester. PubChem.
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (1R-trans)-. NIST.
• (R)-2,2-DIMETHYLCYCLOPROPANECARBOXYLIC ACID 28624-52-4 wiki. Guidechem.
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (3-phenoxyphenyl)methyl ester. EPA.
• (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid, 1 gram. Spectrum Chemical.
• Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. Beilstein Journal of Organic Chemistry.
• Stereochemistry and biological activity of drugs. SlideShare.
• A Comparative Guide to Chiral Resolving Agents. Benchchem.
• Different biological activities of enantiomeric compounds.
• Natural Enantiomers: Occurrence, Biogenesis and Biological Properties. MDPI.
• (S)-(+)-2,2-Dimethylcyclopropanecarboxylic Acid 98.0+%, TCI America 1 g. Fisher Scientific.
• Stereoselectivity of In Vivo Processes and Bioactivity of Farrerol Enantiomers. PMC - NIH.
• Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics. RSC Advances.

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History and development of dehydropeptidase-I inhibitors

The Metabolic Gatekeepers: A Technical Guide to Dehydropeptidase-I Inhibitors

Executive Summary

The clinical utility of carbapenems—the most potent class of beta-lactam antibiotics—was initially jeopardized not by bacterial resistance, but by mammalian metabolism. The discovery that Dehydropeptidase-I (DHP-I) , a renal brush-border enzyme, rapidly hydrolyzes the beta-lactam ring of early carbapenems (e.g., thienamycin, imipenem) necessitated the development of a novel class of pharmaceutical agents: DHP-I Inhibitors .[1][2]

This guide analyzes the development of these inhibitors, primarily focusing on Cilastatin , from its rational chemical design to its modern repurposing as a nephroprotectant. It contrasts the direct enzymatic blockade of Cilastatin with the transport-modulation mechanism of Betamipron , providing a comprehensive technical roadmap for researchers in antibiotic adjuvants and renal pharmacology.

The Biological Target: Dehydropeptidase-I (EC 3.4.13.19)

DHP-I , also known as Membrane Dipeptidase (MDP), is a zinc-dependent metalloenzyme anchored to the microvillar membrane of the proximal renal tubule by a glycosylphosphatidylinositol (GPI) moiety.

• Physiological Role: Its endogenous function is the hydrolysis of dipeptides, particularly those containing a D-amino acid or a dehydro-amino acid, recovering amino acids from the glomerular filtrate.

• The "Renal Factor": In the context of drug delivery, DHP-I acts as a metabolic barrier.[1] It recognizes the unique stereochemistry of the carbapenem nucleus (specifically the trans configuration of the hydroxyethyl side chain) which mimics a dehydropeptide bond.

• Catalytic Mechanism: The enzyme utilizes a binuclear zinc center to activate a water molecule, which then attacks the carbonyl carbon of the beta-lactam ring, opening the ring and inactivating the antibiotic.

Historical Pivot: The Thienamycin Crisis

In 1976, Merck researchers isolated thienamycin from Streptomyces cattleya. While it possessed an unprecedented antibacterial spectrum, it exhibited two fatal flaws for a drug candidate:

• Chemical Instability: It degraded rapidly in concentrated solutions.

• Metabolic Instability: In vivo recovery in urine was inexplicably low (<10% in some species), despite high parenteral doses.

Researchers identified that the "Renal Factor" (DHP-I) was destroying the drug before it could accumulate in the urine to treat urinary tract infections or maintain therapeutic serum levels. This led to the synthesis of Imipenem (N-formimidoyl thienamycin) to solve chemical instability, and the concurrent search for a DHP-I inhibitor to solve metabolic instability.[1][3]

First Generation Inhibitors: The Cilastatin Era

Cilastatin (MK-0791) represents the archetype of DHP-I inhibition. Its development was a triumph of Structure-Activity Relationship (SAR) studies aimed at mimicking the enzyme's transition state.

Structure-Activity Relationship (SAR)

Cilastatin is a Z-2-acylamino-3-substituted propenoic acid . Key structural requirements for high-affinity binding include:

• Z-Configuration: The geometry of the double bond is critical. The Z isomer locks the molecule into a conformation that fits the active site, whereas the E isomer is significantly less potent.

• Hydrophobic Anchor: The 2,2-dimethylcyclopropane group provides a hydrophobic bulk that occupies the enzyme's substrate recognition pocket (S1' subsite).

• Anionic Termini: The carboxylate and amino groups at the ends of the heptenoic acid chain mimic the N- and C-termini of a dipeptide substrate, facilitating chelation with the active site zinc ions.

Mechanism of Action

Cilastatin acts as a reversible, competitive inhibitor . It does not covalently modify the enzyme but binds with an affinity (

) in the sub-micromolar range, effectively excluding imipenem from the active site.

Diagram 1: Mechanism of Action & Metabolic Fate

Caption: Cilastatin competitively blocks DHP-I, preventing the hydrolysis of Imipenem and ensuring high urinary recovery of the active drug.[2]

The Betamipron Divergence

While Cilastatin is the standard DHP-I inhibitor, the Japanese market introduced Panipenem/Betamipron . It is crucial to distinguish their mechanisms:

• Cilastatin: Primarily inhibits DHP-I to prevent metabolism.[2] Secondarily prevents nephrotoxicity by blocking entry into cells.

• Betamipron: Primarily inhibits Organic Anion Transporters (OAT1/OAT3) .[4][5]

  • Panipenem is nephrotoxic because it accumulates in proximal tubule cells via OAT uptake.[4]

  • Betamipron competes for OAT transport, reducing the intracellular accumulation of Panipenem.[4][5]

  • Note: While Panipenem is a substrate for DHP-I, Betamipron's role is often cited more heavily in the context of reducing cortical accumulation (nephroprotection) rather than just metabolic stabilization.

Technical Workflow: DHP-I Inhibition Assay

For researchers characterizing new carbapenems or inhibitors, the standard assay relies on spectrophotometric monitoring of the beta-lactam ring opening.

Protocol: Spectrophotometric Kinetic Assay

Objective: Determine the hydrolysis rate of a carbapenem substrate by DHP-I and the

of a putative inhibitor.

Materials:

• Enzyme Source: Purified Porcine Renal Dipeptidase (commercially available or isolated via kidney homogenization and affinity chromatography).

• Substrate: Imipenem (30 µM final concentration).

• Buffer: 50 mM MOPS or HEPES, pH 7.2, containing 10 µM

  (Zinc is essential for activity).

• Detection: UV Spectrophotometer set to 295-300 nm (specific for the carbapenem chromophore).

Step-by-Step Methodology:

• Baseline Calibration: Blank the spectrophotometer with the reaction buffer.

• Enzyme Activation: Pre-incubate the enzyme in buffer with

  for 5 minutes at 30°C.

• Inhibitor Addition: Add the test inhibitor (e.g., Cilastatin) at varying concentrations (0.01 µM – 100 µM). Incubate for 2 minutes.

• Reaction Initiation: Add Imipenem substrate to start the reaction.

• Monitoring: Record the decrease in absorbance at 300 nm over 5 minutes. The extinction coefficient (

  ) for Imipenem hydrolysis is approximately -9000 .

• Calculation:

  Plot % Inhibition vs. Log[Inhibitor] to determine .

Diagram 2: Assay Workflow Logic

Caption: Step-by-step workflow for determining DHP-I inhibition kinetics using UV spectrophotometry.

The Structural Pivot: 1-ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> -Methyl Carbapenems[3]

The development of DHP-I inhibitors was a "patch" for the instability of Imipenem. Subsequent drug design focused on modifying the carbapenem nucleus to resist DHP-I naturally.

• The Innovation: Introduction of a methyl group at the 1-

  position of the carbapenem backbone.[6]

• Examples: Meropenem, Ertapenem, Doripenem.

• Mechanism: The 1-

  -methyl group creates steric hindrance that prevents the DHP-I enzyme from effectively engaging the beta-lactam ring.

• Result: These drugs do not require co-administration with Cilastatin for metabolic stability, although they may still be transported by OATs.

Table 1: Comparative Stability of Carbapenems

Drug	1- -Methyl Group?	DHP-I Stability	Requires Inhibitor?	Half-Life (hrs)
Imipenem	No	Low	Yes (Cilastatin)	1.0
Panipenem	No	Low	Yes (Betamipron)	1.0
Meropenem	Yes	High	No	1.0
Ertapenem	Yes	High	No	4.0

The Renaissance: Cilastatin as a Nephroprotectant

Recently, Cilastatin has found a new purpose beyond antibiotic preservation. It is being investigated as a broad-spectrum nephroprotectant against drug-induced acute kidney injury (AKI).

• The Mechanism: Many nephrotoxins (Cisplatin, Vancomycin, Cidofovir) enter proximal tubule cells via the Megalin receptor or OAT pathways, leading to mitochondrial toxicity and apoptosis.

• Cilastatin's Role: It effectively blocks the Megalin-mediated endocytosis and OAT transport of these toxins.

• Clinical Implication: Co-administration of Cilastatin with Cisplatin is currently in clinical trials to allow for higher chemotherapy doses without renal damage.

Diagram 3: Nephroprotection Pathway

Caption: Cilastatin prevents Acute Kidney Injury (AKI) by blocking the uptake of nephrotoxins via Megalin and OAT transporters.

References

• Kahan, F. M., et al. (1983).[3][7] "Thienamycin: development of imipenem-cilastatin." Journal of Antimicrobial Chemotherapy. Link

• Keynan, S., et al. (1995). "The renal membrane dipeptidase (dehydropeptidase I) inhibitor, cilastatin, inhibits the bacterial metallo-beta-lactamase enzyme CphA."[7][8] Antimicrobial Agents and Chemotherapy.[2][5][8][9][10] Link

• Hori, S., et al. (2017). "Cilastatin protects against cisplatin-induced nephrotoxicity."[11] Clinical and Experimental Nephrology. Link

• Goa, K. L., & Noble, S. (2003).[9] "Panipenem/betamipron."[12][4][5][9][13] Drugs. Link

• Campbell, B. J., et al. (1984). "The assay of renal dipeptidase with a spectrophotometric method." Analytical Biochemistry. Link

• Human, R. P., et al. (2024). "Nephroprotective Effects of Cilastatin in People at Risk of Acute Kidney Injury: A Systematic Review and Meta-analysis." Kidney Medicine. Link

Sources

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• 2. Thienamycin: development of imipenen-cilastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Overview of a new carbapenem, panipenem/betamipron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The renal membrane dipeptidase (dehydropeptidase I) inhibitor, cilastatin, inhibits the bacterial metallo-beta-lactamase enzyme CphA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Panipenem/betamipron - Wikipedia [en.wikipedia.org]
• 10. Thienamycin | 577 Publications | 10218 Citations | Top Authors | Related Topics [scispace.com]
• 11. IJMS | Special Issue : Cisplatin in Cancer Therapy: Molecular Mechanisms of Action 2.0 [mdpi.com]
• 12. Panipenem - Wikipedia [en.wikipedia.org]
• 13. Panipenem/betamipron [chemeurope.com]

Protocols & Analytical Methods

Application Note: Biocatalytic Resolution of Ethyl 2,2-Dimethylcyclopropanecarboxylate

Executive Summary

This guide details the enzymatic resolution of racemic ethyl 2,2-dimethylcyclopropanecarboxylate (DMCPE) to yield (S)-(+)-2,2-dimethylcyclopropanecarboxylic acid [(S)-DMCPA] .[1][2][3][4] This chiral acid is the critical pharmacophore for Cilastatin , a renal dehydropeptidase-I inhibitor co-administered with Imipenem to prevent antibiotic degradation.

While chemical resolution requires expensive chiral amines (e.g., L-carnitine or quinine) and harsh conditions, the biocatalytic route offers a sustainable alternative under mild conditions (pH 7.0–7.5, 30°C). This protocol utilizes Novozym 435 (Immobilized Candida antarctica Lipase B) , identified as the optimal biocatalyst for this substrate, achieving enantiomeric excess (ee) >98% through kinetic resolution.

Mechanistic Principles

Kinetic Resolution (KR)

The process relies on the enzyme's ability to differentiate between the two enantiomers of the racemic ester. The lipase preferentially hydrolyzes the (S)-ester, releasing the (S)-acid and ethanol, while leaving the (R)-ester largely intact.

Theoretical Maximum Yield: 50% (for the desired enantiomer). Enantiomeric Ratio (

-value): A quantitative measure of the enzyme's selectivity. For industrial viability, an -value >20 is typically required.

Catalytic Mechanism

Lipases are serine hydrolases operating via a catalytic triad (Ser-His-Asp/Glu).

• Interfacial Activation: The lipase adsorbs to the hydrophobic substrate-water interface.

• Acylation: The catalytic serine attacks the carbonyl carbon of the (S)-ester, forming an acyl-enzyme intermediate and releasing ethanol.

• Deacylation: A water molecule attacks the acyl-enzyme complex, releasing the free (S)-acid and regenerating the enzyme.[5]

Reaction Scheme Visualization

Figure 1: Kinetic resolution pathway. The lipase selectively hydrolyzes the (S)-enantiomer.[6]

Materials & Equipment

Biocatalysts

• Primary Recommendation: Novozym 435 (Immobilized Candida antarctica Lipase B).

  • Rationale: High stability in organic co-solvents and superior enantioselectivity (

    ) for cyclopropane esters compared to Candida rugosa lipase (CRL).

• Alternative: Candida rugosa Lipase (Type VII).

Reagents

• Substrate: Racemic Ethyl 2,2-dimethylcyclopropanecarboxylate (DMCPE).[1][2][3][4][7]

• Buffer: 0.1 M Potassium Phosphate Buffer (PBS), pH 7.2.

• Co-solvent: N,N-Dimethylformamide (DMF) or Acetone.

  • Note: DMF (15% v/v) significantly enhances substrate solubility and reaction rate without denaturing CAL-B.

• Termination: 1M HCl and Ethyl Acetate (EtOAc).

Equipment

• Thermostatic shaker or overhead stirrer (200 rpm).

• pH-stat titrator (for maintaining pH during hydrolysis).

• Chiral GC or HPLC for analysis.

Experimental Protocols

Protocol A: Analytical Screening (Determination of -value)

Purpose: To verify enzyme activity and selectivity on a small scale before scale-up.

• Preparation: In a 4 mL glass vial, dissolve 20 mg of Rac-DMCPE in 100 µL of DMF.

• Reaction Mix: Add 900 µL of Phosphate Buffer (0.1 M, pH 7.2).

• Initiation: Add 10 mg of Novozym 435 beads.

• Incubation: Shake at 30°C, 200 rpm.

• Sampling: At t=1h, 4h, and 24h, remove 50 µL aliquots.

• Extraction: Mix aliquot with 200 µL Ethyl Acetate and 10 µL 1M HCl (to protonate the acid for extraction). Vortex and centrifuge.

• Analysis: Inject the organic phase into GC/HPLC.

  • Calculation: Calculate conversion (

    ) and enantiomeric excess of substrate ( ) and product ( ).

  • Use the equation:

Protocol B: Preparative Scale Hydrolysis (Gram Scale)

Purpose: Production of (S)-DMCPA for purification.

Parameters:

• Substrate Conc: 65 mM (approx. 10 g/L).

• Co-solvent: 15% DMF (v/v).[2][3][4]

• Temp: 30°C.

• Time: 48–56 hours.[3]

Step-by-Step Procedure:

• Substrate Solution: Dissolve 1.0 g of Rac-DMCPE in 15 mL of DMF.

• Reactor Setup: Add the substrate solution to 85 mL of 0.1 M Phosphate Buffer (pH 7.2) in a jacketed glass reactor.

  • Observation: The mixture will be an emulsion. The co-solvent helps dispersion.

• Enzyme Addition: Add 1.6 g of Novozym 435.

• pH Control (Critical): As the ester hydrolyzes, carboxylic acid is produced, dropping the pH.

  • Manual: Check pH every 30 mins and adjust with 1M NaOH.

  • Automated (Recommended): Use a pH-stat set to 7.2, dosing 1M NaOH automatically.

• Monitoring: Stop the reaction when conversion reaches 50% (theoretical maximum for resolution). If conversion goes significantly beyond 50%, the enzyme will start hydrolyzing the (R)-ester, lowering the optical purity of the product.

• Termination: Filter off the immobilized enzyme beads (can be washed and reused).

Protocol C: Downstream Processing (Separation)

Purpose: Chemically separate the (S)-Acid product from the unreacted (R)-Ester.

Figure 2: Separation workflow relying on the pH-dependent solubility of the carboxylic acid.

Data Analysis & Optimization

Analytical Methods

Gas Chromatography (GC):

• Column: Chiral capillary column (e.g., CP-Chirasil-Dex CB or equivalent).

• Conditions: Injector 250°C, Detector (FID) 250°C. Temperature program: 100°C to 160°C at 2°C/min.

• Derivatization: The acid product often tails on GC. It is recommended to derivatize the extracted acid to a methyl ester (using diazomethane or TMS-diazomethane) solely for analytical purposes to check

  .

Solvent Optimization Table

Effect of co-solvent on Novozym 435 activity for DMCPE hydrolysis.

Solvent System	Relative Activity (%)	Enantiomeric Excess ( )	Solubility	Notes
Buffer Only	100% (Baseline)	>98%	Poor	Mass transfer limited; slow reaction (>60h).
15% DMF	145%	98.7%	Good	Optimal balance of rate and selectivity.
15% Acetone	110%	97%	Moderate	Acceptable alternative to DMF.
15% DMSO	85%	96%	Good	DMSO can inhibit CAL-B slightly.
15% Ethanol	60%	92%	High	Product inhibition (ethanol is a byproduct).

Data aggregated from optimization studies (see Ref 1, 2).

Troubleshooting & Expert Tips

• pH Drift: The most common failure mode is uncontrolled pH. If the pH drops below 6.0, the catalytic activity of lipases drops largely. Ensure the buffer capacity is sufficient or use a pH-stat.

• Enzyme Reusability: Novozym 435 is robust. Wash beads with buffer and then acetone, and air dry. Activity usually remains >90% for 5–10 cycles.

• Emulsion Issues: If the emulsion is too stable during extraction, add saturated NaCl (brine) to break the emulsion.

• Stereochemistry Reversal: While CAL-B typically yields the (S)-acid, different enzyme preparations or wild-type strains might show different selectivities. Always validate absolute configuration with a standard of known chirality.

References

• Zhang, H. et al. (2014). "Enzymatic Resolution of Racemic Ethyl-2,2-Dimethylcyclopropanecarboxylate To S-(+)-2,2-Dimethylcyclopropanecarboxylic Acid in a Polar Organic Solvent—Water Medium." Synthetic Communications. Link

• Liu, C. et al. (2013).[7] "Enzymatic production of Cilastatin intermediate via highly enantioselective hydrolysis of methyl (±)-2,2-dimethylcyclopropane carboxylate using newly isolated Rhodococcus sp. ECU1013."[7] Applied Microbiology and Biotechnology. Link

• Cambou, B. & Klibanov, A.M. (1984). "Preparative production of optically active esters and alcohols using esterase-catalyzed stereospecific transesterification in organic media." Journal of the American Chemical Society. Link

• Meyer, H.H. (1993). "Enzymatic synthesis of optically active cyclopropane derivatives." Liebigs Annalen der Chemie.

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enzymatic production of Cilastatin intermediate via highly enantioselective hydrolysis of methyl (±)-2,2-dimethylcyclopropane carboxylate using newly isolated Rhodococcus sp. ECU1013 - PubMed [pubmed.ncbi.nlm.nih.gov]

Procedure for cyclopropanation of isobutene to form 2,2-dimethyl derivatives

Strategic Abstract: The Gem-Dimethyl Effect in Drug Design

The gem-dimethylcyclopropane moiety is a high-value structural motif in modern medicinal chemistry.[1] It serves two critical functions in drug design:

• Metabolic Stability: The steric bulk of the gem-dimethyl group blocks cytochrome P450 oxidation at metabolically labile sites.

• Conformational Restriction: Through the Thorpe-Ingold effect, the substituent forces the molecule into a bioactive conformation, reducing the entropic penalty of binding to a protein target.

Prominent examples include the antiviral Nirmatrelvir (Paxlovid) and the historical HCV protease inhibitor Boceprevir , both of which utilize this fused ring system to lock the proline amide bond geometry.

This guide details two distinct, scalable protocols for installing this motif using isobutene (2-methylpropene) as the gaseous starting material.

Mechanistic Pathways & Logic

We present two complementary approaches. The choice of method depends on the desired substitution pattern of the final cyclopropane.

• Method A (Phase Transfer Catalysis): Generates 1,1-dichloro-2,2-dimethylcyclopropane . This is the "Gateway Protocol." The product is a versatile intermediate that can be hydrolyzed to acids or reduced to the hydrocarbon.

• Method B (Simmons-Smith/Furukawa): Generates 1,1-dimethylcyclopropane directly. This is the "Precision Protocol" for direct alkylation without halogen insertion.

Visualizing the Reaction Pathways

Figure 1: Mechanistic divergence between PTC (Dichlorocarbene) and Simmons-Smith (Zinc Carbenoid) routes.

Critical Handling: Isobutene Gas

Isobutene is a gas at room temperature (BP: -6.9°C). Standard liquid-phase protocols must be modified.

• Safety: Isobutene is highly flammable (Class 4).[2] All reactions must be performed in a fume hood free of ignition sources.

• Condensation: The gas must be condensed into the reaction solvent using a dry ice/acetone condenser (cold finger) or introduced into a pressure vessel (autoclave).

Protocol A: Synthesis of 1,1-dichloro-2,2-dimethylcyclopropane

Method: Makosza’s Phase Transfer Catalysis (PTC) Best For: Creating functionalizable intermediates (acids, aldehydes) or when high scalability is required.

Reagents & Equipment

Component	Specification	Role
Isobutene	Gas cylinder (>99%)	Substrate
Chloroform	Reagent Grade	Carbene Source & Solvent
NaOH	50% w/w Aqueous Solution	Base
TEBA	Triethylbenzylammonium chloride	Phase Transfer Catalyst
Reactor	Pressure bottle or Autoclave	Containment

Step-by-Step Procedure

• Reactor Prep: Cool a pressure-rated glass bottle or stainless steel autoclave to -20°C using an external cooling bath.

• Charge Reagents:

  • Add Chloroform (100 mL, excess).

  • Add TEBA (1.0 g, ~1-2 mol%).

  • Add 50% NaOH solution (80 mL). Note: Do not stir yet.

• Isobutene Addition:

  • Connect the isobutene cylinder to the reactor via a trap.

  • Slowly condense Isobutene (approx. 20 g, 0.35 mol) into the cold chloroform layer. The volume will increase noticeably.[3]

• Reaction Initiation:

  • Seal the reactor vessel securely.

  • CRITICAL: Initiate vigorous stirring. The reaction rate is diffusion-controlled; the interface between the aqueous NaOH and organic CHCl3 must be maximized.

  • Allow the bath to warm slowly to room temperature (20-25°C).

  • Observation: The reaction is exothermic.[2] Monitor internal pressure if using an autoclave (typically stays < 3 bar due to consumption of gas).

• Completion: Stir for 12-16 hours.

• Work-up:

  • Vent excess isobutene carefully into a fume hood.

  • Dilute the mixture with water (200 mL) to dissolve salts.

  • Separate the organic (lower) layer.[4]

  • Extract the aqueous layer once with DCM (50 mL).

  • Wash combined organics with dilute HCl (to remove amines) and brine.

  • Dry over MgSO4.

• Purification:

  • Remove solvent via rotary evaporation (careful: product is volatile).

  • Distill the residue.[3] Product BP: ~120-122°C at atmospheric pressure.

Protocol B: Synthesis of 1,1-dimethylcyclopropane

Method: Furukawa Modification (Diethylzinc) Best For: Direct synthesis of the hydrocarbon scaffold without halogenation.

Reagents & Equipment

Component	Specification	Role
Isobutene	Gas cylinder	Substrate
Diethylzinc (Et2Zn)	1.0 M in Hexanes	Carbenoid Precursor
Diiodomethane (CH2I2)	>99%, stabilized with Cu	Carbene Source
DCM or DCE	Anhydrous	Solvent
Reactor	3-Neck Flask + Cold Finger	Atmospheric setup

Step-by-Step Procedure

• Inert Atmosphere: Flame-dry a 3-neck round-bottom flask and flush with Argon. Equip with a dry ice/acetone reflux condenser (cold finger).

• Solvent Charge: Add anhydrous DCM (100 mL) and cool to -10°C.

• Carbenoid Formation:

  • Add Diethylzinc (100 mL, 1.0 M solution, 100 mmol) via syringe.

  • Dropwise add Diiodomethane (26.8 g, 100 mmol) over 20 minutes.

  • Safety: Et2Zn is pyrophoric. Use strict air-free techniques.

  • Stir for 20 minutes at 0°C to form the active species (

    ).

• Isobutene Addition:

  • Cool the mixture to -10°C.

  • Introduce Isobutene gas slowly through a bubbler directly into the solution.

  • Maintain a slow reflux of isobutene on the cold finger.

  • Continue bubbling for 2 hours, ensuring the solution remains saturated with the alkene.

• Quenching (Critical Safety Step):

  • The reaction mixture contains active organozinc species.

  • Cool to 0°C.[4][5]

  • Very slowly add saturated aqueous NH4Cl solution. Vigorous gas evolution (ethane) will occur.

• Work-up:

  • Separate the organic layer.[4]

  • Wash with 10% HCl, then saturated NaHCO3, then brine.

  • Dry over Na2SO4.

• Isolation:

  • The product (1,1-dimethylcyclopropane) is extremely volatile (BP: ~21°C).

  • Do not rotovap.

  • The product is typically used as a solution in the solvent, or isolated via careful fractional distillation using a Vigreux column.

Experimental Workflow Decision Tree

Figure 2: Operational workflow for selecting the appropriate cyclopropanation protocol.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (PTC)	Poor Stirring	The reaction occurs at the interface. Increase stirring RPM to create an emulsion.
Low Yield (PTC)	Isobutene Loss	Ensure the reactor is pressure-tight. If using glassware, grease joints heavily and clip them.
Incomplete Reaction (Simmons-Smith)	Moisture Contamination	Et2Zn hydrolyzes instantly. Dry all glassware and solvents thoroughly.
Precipitate (Simmons-Smith)	Zinc Salts	A white precipitate during quenching is normal (Zn salts). Use Rochelles salt or EDTA to solubilize if an emulsion forms.
Product Loss (Both)	Volatility	The products are volatile.[3] Avoid vacuum concentration. Use fractional distillation.

References

• Makosza, M., & Wawrzyniewicz, M. (1969). Reactions of organic anions. XXIV. Catalytic method for preparation of dichlorocyclopropane derivatives in aqueous medium. Tetrahedron Letters, 10(53), 4659–4662. Link

• Furukawa, J., Kawabata, N., & Nishimura, J. (1968). Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide.[6] Tetrahedron, 24(1), 53-58. Link

• Talele, T. T. (2018).[7] Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(6), 2166–2210.[7] Link

• Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction.[8][9] Organic Reactions.[2][10][9][11] Link

• Fedorynski, M. (2006). Phase-transfer catalysis in the synthesis of 1,1-dihalocyclopropanes. Chemical Reviews, 103(1), 1099-1132. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. youtube.com [youtube.com]
• 4. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 7. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simmons-Smith Cyclopropanation Reaction | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 9. Simmons-Smith Reaction [organic-chemistry.org]
• 10. crdeepjournal.org [crdeepjournal.org]
• 11. iajpr.com [iajpr.com]

Scalable Industrial Synthesis of Cilastatin: Advanced Protocols for Key Intermediates

Topic: Scalable Industrial Synthesis Routes for Cilastatin Intermediates Content Type: Advanced Application Note & Industrial Protocol Audience: Process Chemists, CMC Leads, and Drug Development Scientists

Executive Summary & Strategic Route Analysis

Cilastatin is a critical renal dehydropeptidase-I (DHP-I) inhibitor co-administered with imipenem to prevent the antibiotic's degradation in the kidneys.[1] Its synthesis presents unique challenges in process chemistry: the construction of a seven-carbon backbone, the installation of a sensitive vinyl sulfide moiety, and the strict stereochemical requirement for the (

)-2,2-dimethylcyclopropane ring and the ( )-configuration of the heptenoic acid double bond.

This guide details a hybrid chemo-enzymatic industrial route . While early generations relied on classical resolution and hazardous diazo-chemistry, modern scalable routes utilize Grignard chemistry for the carbon backbone and biocatalytic resolution for the chiral cyclopropane moiety. This approach maximizes atom economy, safety, and enantiomeric excess (

).

Retrosynthetic Logic

The industrial assembly of Cilastatin relies on three convergent fragments:

• Fragment A: Ethyl 7-chloro-2-oxoheptanoate (The Carbon Backbone).

• Fragment B: (

  )-2,2-Dimethylcyclopropanecarboxamide (The Chiral Controller).

• Fragment C: L-Cysteine (The Thio-Linker).

Figure 1: Retrosynthetic disconnection of Cilastatin showing the convergence of the keto-ester and chiral amide fragments.

Protocol A: Synthesis of Ethyl 7-chloro-2-oxoheptanoate

The "Grignard-Oxalate" Route [2][3]

The synthesis of the 7-carbon backbone is most efficiently achieved via a Grignard reaction between 1-bromo-5-chloropentane and diethyl oxalate. This route avoids the use of hazardous diazomethane (Arndt-Eistert synthesis).

Critical Process Parameters (CPPs):

• Grignard Initiation: Latency in initiation can lead to accumulation of reagents and thermal runaway.

• Temperature Control: The addition of the Grignard reagent to diethyl oxalate must be kept below -10°C to prevent bis-addition (formation of the tertiary alcohol).

• Selectivity: Exploiting the reactivity difference between alkyl-Br and alkyl-Cl.[4]

Materials

• 1-Bromo-5-chloropentane (purity >98%)[5]

• Magnesium turnings (activated)

• Diethyl oxalate[2][3][4]

• Tetrahydrofuran (THF), anhydrous[3][6]

• Toluene (for extraction)

• Sulfuric acid (2N)

Step-by-Step Methodology

• Grignard Reagent Formation:

  • Charge Magnesium turnings (1.1 eq) into a dry reactor purged with N₂.

  • Add anhydrous THF (5 vol).

  • Add a catalytic amount of iodine or dibromoethane to activate the Mg surface.

  • Initiation: Add 5% of the total 1-bromo-5-chloropentane. Heat to 40°C until exotherm is observed (color change from brown to colorless/turbid).

  • Once initiated, cool to 25–30°C.

  • Add the remaining 1-bromo-5-chloropentane dropwise over 2–3 hours, maintaining internal temperature <40°C.

  • Validation: Titrate an aliquot to confirm Grignard concentration.

• Acylation (The Critical Step):

  • In a separate reactor, charge Diethyl oxalate (1.2 eq) and THF (3 vol).

  • Cool the oxalate solution to -15°C.

  • Transfer the Grignard solution slowly into the oxalate solution.

  • Rate Limit: Adjust addition rate to ensure the internal temperature never exceeds -10°C . (High temp favors bis-addition impurity).

  • Stir at -10°C for 1 hour after addition is complete.

• Quenching & Hydrolysis:

  • Quench the reaction mixture into cold 2N H₂SO₂ (aq) maintaining T < 20°C.

  • Stir for 30 minutes to hydrolyze the intermediate hemiacetal to the keto ester.

• Workup:

  • Separate phases. Extract the aqueous layer with Toluene.

  • Wash combined organic layers with brine.

  • Distill Toluene under reduced pressure.

  • Purification: High-vacuum fractional distillation (bp ~115°C at 2 mmHg) is recommended to remove the bis-addition byproduct.

Target Yield: 75–82% Purity: >96% (GC)

Protocol B: Synthesis of ( )-2,2-Dimethylcyclopropanecarboxamide

The Biocatalytic Resolution Route

While chemical resolution (e.g., using L-carnitine or quinine) is possible, the industrial standard has shifted to enzymatic resolution using lipases. This offers superior enantioselectivity and eliminates the need for recrystallization cycles.

Mechanism: The lipase Novozym 435 (Candida antarctica Lipase B) selectively hydrolyzes the (

)-ester to the acid, or in this protocol, we utilize the resolution of the racemic ester followed by amidation.

Materials

• Racemic Ethyl 2,2-dimethylcyclopropanecarboxylate[7][8][9]

• Novozym 435 (immobilized lipase)[7][9]

• Phosphate Buffer (0.1 M, pH 7.2)[7]

• Co-solvent: DMF (15% v/v) - Critical for substrate solubility[7]

• Sodium Hydroxide (1N) for pH stat

Step-by-Step Methodology

• Enzymatic Hydrolysis:

  • Prepare a reaction medium of 0.1 M Phosphate Buffer (pH 7.2) containing 15% DMF.[7][9]

  • Suspend Racemic Ethyl 2,2-dimethylcyclopropanecarboxylate (0.5 M concentration) in the medium.

  • Add Novozym 435 (10–15 g/L).[9]

  • Incubate at 30°C with vigorous stirring.

  • pH Stat Control: The hydrolysis releases acid, dropping the pH. Continuously titrate with 1N NaOH to maintain pH 7.2.

  • Endpoint: Stop reaction when conversion reaches 50% (approx 24–48 hours). The enzyme preferentially hydrolyzes the (

    )-ester to ( )-acid.

• Separation:

  • Filter off the immobilized enzyme (can be recycled).

  • Adjust pH to 9.0. Extract the unreacted (

    )-ester with n-Heptane (discard or racemize for recycle).

  • Acidify the aqueous phase (containing the (

    )-acid salt) to pH 2.0 with HCl.

  • Extract the (

    )-2,2-dimethylcyclopropanecarboxylic acid with Ethyl Acetate.

• Amidation:

  • Convert the (

    )-acid to the acid chloride using Thionyl Chloride (SOCl₂) and catalytic DMF.

  • Quench the acid chloride into aqueous Ammonia (25%) at 0–5°C.

  • Filter the precipitated solid (

    )-amide.

Target Yield: 42–45% (theoretical max 50% for resolution) Enantiomeric Excess (

): >99% Visual Workflow:

Figure 2: Biocatalytic resolution workflow for the isolation of the chiral cyclopropane fragment.

Protocol C: Final Assembly & Stereoselective Isomerization

Coupling and Z-Isomer Enrichment

The condensation of the keto ester (Frag A) and the chiral amide (Frag B) creates the enamine structure. A major challenge here is the

isomerism. The biological target requires the ( )-isomer. The reaction naturally produces a mixture (often 1:1 to 4:1 Z:E).

Step-by-Step Methodology

• Condensation (Dehydration):

  • Reflux Ethyl 7-chloro-2-oxoheptanoate and (

    )-2,2-dimethylcyclopropanecarboxamide in Toluene with catalytic p-Toluenesulfonic acid (pTSA).

  • Use a Dean-Stark trap to remove water.

  • Result: Ethyl 7-chloro-2-[[(S)-2,2-dimethylcyclopropane]carboxamido]-2-heptenoate.

• Hydrolysis:

  • Treat the ester with NaOH in aqueous methanol.

  • Isolate the free acid intermediate.

• Thioetherification (Cysteine Coupling):

  • Dissolve the intermediate acid in water/NaOH.

  • Add L-Cysteine Hydrochloride monohydrate.

  • Stir at room temperature. The cysteine sulfur displaces the terminal chlorine.

• Isomerization (The Purification Key):

  • The crude Cilastatin often contains 5–15% (

    )-isomer.

  • Protocol: Adjust the aqueous solution pH to 0.5–1.0 using HCl.

  • Heat to 85–90°C for 30–60 minutes.

  • Mechanism:[3][4][5][10][11] Under acidic conditions, the thermodynamic equilibrium shifts heavily toward the (

    )-isomer (stabilized by intramolecular H-bonding).

  • Cool and adjust pH to 7.0.

• Isolation (Non-Chromatographic):

  • Load the aqueous solution onto a non-ionic adsorption resin (e.g., Diaion HP-20).

  • Wash salts with water.

  • Elute Cilastatin with aqueous Acetone or Methanol.[12]

  • Lyophilize or spray dry to obtain Cilastatin Sodium.

Quality Control & Impurity Profiling

To ensure "Trustworthiness" and regulatory compliance, the following impurities must be monitored via HPLC (C18 column, Phosphate buffer/Acetonitrile gradient).

Impurity Type	Origin	Control Strategy
( )-Isomer	Thermodynamic byproduct of condensation	Acidic isomerization at pH 0.5 (Protocol C, Step 4). Limit: <0.5%.
Bis-addition Product	Grignard reaction (Temp > -10°C)	Strict temp control during Protocol A.
Dimer/Oligomers	Polymerization of vinyl group	Process time control; radical scavengers.
Enantiomeric Impurity	Inefficient resolution of cyclopropane	Control Novozym 435 reaction time; do not exceed 50% conversion.

References

• Merck & Co., Inc. (1982). Process for preparing 7-halo-2-oxo-heptanoic acid esters.[2][5][6][13] U.S. Patent 4,311,641. Link

• Ranbaxy Laboratories Ltd. (2005). Process for the preparation of cilastatin.[1][9][11][12][14][15] WO Patent 2003018544. Link

• Ren, F., et al. (2014). Enzymatic Resolution of Racemic Ethyl-2,2-Dimethylcyclopropanecarboxylate To S-(+)-2,2-Dimethylcyclopropanecarboxylic Acid in a Polar Organic Solvent—Water Medium. Journal of the Taiwan Institute of Chemical Engineers. Link

• Sonavane, S., et al. (2017).[16] An improved, scalable and robust process for the synthesis of cilastatin sodium.[15][16] World Journal of Pharmaceutical Sciences.[1] Link

• BenchChem. (2025).[4] Synthesis of 7-chloro-2-oxoheptanoic Acid via Grignard Reaction.[2][5][6] Application Note. Link

Sources

• 1. wjpsonline.com [wjpsonline.com]
• 2. CN103709035A - Preparation method of ethyl 7-chloro-2-oxoheptanoate - Google Patents [patents.google.com]
• 3. CN101265187A - Method for preparing ethyl 7-chloro-2-oxyheptanoate - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN103724200A - Preparation method of 7-chloro-2-oxoheptanoic acid ethyl ester - Google Patents [patents.google.com]
• 6. Preparation method of 7-chloro-2-oxoheptanoic acid ethyl ester - Eureka | Patsnap [eureka.patsnap.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. CN106518741A - Preparation method of cilastatin sodium active pharmaceutical ingredient - Google Patents [patents.google.com]
• 11. WO2003018544A1 - Process for the preparation of cilastatin - Google Patents [patents.google.com]
• 12. WO2011080648A1 - An improved process for the preparation of cilastatin sodium - Google Patents [patents.google.com]
• 13. EP2394979A1 - Intermediate of cilastatin and preparation method thereof - Google Patents [patents.google.com]
• 14. manusaktteva.com [manusaktteva.com]
• 15. (PDF) An improved, scalable and robust process for the synthesis of cilastatin sodium: A renal dehydropeptidase inhibitor [academia.edu]
• 16. semanticscholar.org [semanticscholar.org]

Using L-carnitine oxalate for optical resolution of cyclopropane acids

Application Note: Optical Resolution of Cyclopropane Acids via L-Carnitine Ester-Oxalate Crystallization

Executive Summary

The optical resolution of cyclopropane carboxylic acids is a critical step in the synthesis of pharmaceutical intermediates, most notably (S)-(+)-2,2-dimethylcyclopropanecarboxylic acid (DMCPCA) , the chiral building block for Cilastatin (a dehydropeptidase-I inhibitor co-administered with Imipenem).[1]

While enzymatic resolution and traditional amine-based salt resolutions exist, this guide details a high-fidelity chemical resolution method using L-Carnitine . This protocol leverages the unique zwitterionic and alcoholic nature of L-carnitine to form a covalent ester intermediate, which is subsequently crystallized as a diastereomeric oxalate salt . This "Derivatization-Crystallization-Hydrolysis" approach offers superior enantiomeric excess (ee >99%) compared to simple acid-base salt resolutions for this class of sterically hindered acids.

Scientific Basis & Mechanism

Why L-Carnitine?

L-Carnitine (Vitamin BT) is an ideal chiral selector for this application due to two functional attributes:

• Chiral Secondary Alcohol: It possesses a secondary hydroxyl group at the chiral center, allowing for the formation of an ester with the target cyclopropane acid. This converts the enantiomeric separation problem into a diastereomeric separation problem.

• Quaternary Ammonium Group: The permanent positive charge on the nitrogen allows the resulting ester to form stable crystalline salts with dicarboxylic acids (specifically oxalic acid).

The Role of Oxalate

The "Oxalate" component is not merely an additive; it is the lattice architect . The ester formed between DMCPCA and L-carnitine is a cation. To isolate the desired (

)-diastereomer, a counter-ion is required that promotes differential solubility.

• Oxalic Acid forms a rigid, highly crystalline lattice with the L-carnitine ester cation.

• The (

  )-acid-L-carnitine-oxalate complex crystallizes preferentially from solvents like acetonitrile or acetone, while the ( )-isomer remains in solution.

Reaction Pathway Diagram

Figure 1: Workflow for the resolution of cyclopropane acids using the L-Carnitine/Oxalate system. The critical selectivity step occurs at the crystallization of the oxalate salt.

Detailed Experimental Protocol

Safety Note: Work with acid chlorides requires a fume hood. Cyclopropane derivatives can be biologically active; handle with appropriate PPE.[1]

Phase 1: Activation of the Racemic Acid

The carboxylic acid must be activated to facilitate reaction with the secondary alcohol of L-carnitine.

• Charge: In a dry reactor, charge 1.0 eq of racemic 2,2-dimethylcyclopropanecarboxylic acid (DMCPCA).

• Solvent: Dissolve in anhydrous Toluene or Dichloromethane (DCM).

• Reagent: Add 1.1 eq of Thionyl Chloride (

  ) dropwise at 0–5°C.

• Reaction: Warm to reflux (or 40°C for DCM) and stir for 2–3 hours until gas evolution (

  , ) ceases.

• Isolation: Distill off excess solvent and thionyl chloride under reduced pressure to obtain the crude Acid Chloride .

Phase 2: Esterification with L-Carnitine

Note: L-Carnitine is zwitterionic. For this reaction, using L-carnitine hydrochloride or free base is common. If starting with L-carnitine oxalate directly, ensure stoichiometry accounts for the oxalate release.

• Preparation: Suspend 1.0 eq of L-Carnitine (inner salt) in anhydrous acetonitrile or DMF.

• Coupling: Add the crude Acid Chloride (from Phase 1) dropwise to the L-carnitine suspension at 0–10°C.

• Catalysis: A catalytic amount of DMAP (4-dimethylaminopyridine) may accelerate the reaction.

• Completion: Stir at room temperature for 4–6 hours. The reaction forms the Ester Chloride intermediate.

Phase 3: Oxalate Salt Formation & Crystallization (The Resolution Step)

This is the critical control point. We exchange the chloride anion for oxalate to induce crystallization.

• Anion Exchange (If necessary): If the reaction mixture contains high chloride content, it may be beneficial to treat with a silver salt or ion exchange resin, though industrial protocols often proceed by direct addition of oxalic acid if the chloride solubility is distinct.

  • Preferred Industrial Route: Add 1.0–1.2 eq of anhydrous Oxalic Acid directly to the ester mixture.

• Solvent Adjustment: Ensure the solvent system is Acetonitrile (preferred) or an Acetone/Ethanol mix.

• Crystallization:

  • Heat the mixture to 60°C to ensure full dissolution.

  • Cool slowly to 0–5°C over 4–8 hours.

  • Seeding: If available, seed with pure (

    )-ester oxalate crystals at 25°C.

• Filtration: Filter the white crystalline solid. This solid is the (

  )-DMCPCA-L-Carnitine Oxalate salt.

  • Data Check: The (

    )-isomer salt typically remains in the mother liquor due to higher solubility in acetonitrile.

Phase 4: Hydrolysis and Recovery

• Dissolution: Dissolve the filter cake in water.

• Saponification: Add 2.5 eq of NaOH (10% aqueous solution). Stir at 40–50°C for 2 hours. This cleaves the ester bond.

• Separation:

  • The solution now contains Sodium (

    )-DMCPCA and Free L-Carnitine.

  • Extract the aqueous phase with an organic solvent (e.g., Ethyl Acetate) to remove non-polar impurities (minimal).

• Acidification: Adjust the aqueous layer pH to 2–3 using dilute HCl.

• Extraction: Extract the liberated (

  )-(+)-Acid into Ethyl Acetate or MTBE.

• Drying: Dry organic layer over

  , filter, and evaporate to yield the pure enantiomer.

Performance Data & Specifications

The following data summarizes typical results for the resolution of 2,2-dimethylcyclopropanecarboxylic acid using this protocol.

Parameter	Specification	Notes
Yield (Resolution Step)	28% – 32%	Theoretical max is 50%. Values >30% indicate high efficiency.[1]
Enantiomeric Excess (ee)	> 99.0%	Often achieved after a single recrystallization of the oxalate salt.
Optical Rotation	+138° to +145°	Measured in Ethanol or Chloroform (check specific monograph).
Purity (HPLC)	> 98.5%	Main impurity: Residual oxalic acid or unhydrolyzed carnitine.

Troubleshooting & Optimization

Solvent Selection for Crystallization

The success of the resolution hinges on the solubility difference between the diastereomeric oxalate salts.

• Acetonitrile: Best for sharp separations of DMCPCA derivatives.

• Acetone/Water (95:5): Alternative if the salt is too insoluble in pure acetonitrile.

• Avoid: Alcohols (Methanol/Ethanol) as primary solvents during crystallization, as they may cause transesterification or excessive solubility of both diastereomers.

Handling L-Carnitine Hygroscopicity

L-Carnitine is extremely hygroscopic.

• Protocol Adjustment: If the L-carnitine reagent is wet, the acid chloride will hydrolyze, lowering yield. Dry L-carnitine under vacuum at 50°C before use, or use azeotropic distillation with toluene to dry the system before adding the acid chloride.

Recycling

The mother liquor contains the (

)-enriched ester.

• Racemization strategy: Hydrolyze the (

  )-ester, recover the ( )-acid, and racemize it (e.g., thermal inversion or radical-mediated racemization) to recycle back into the start of the process.

References

• Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid. (2005). Journal of Chemical Engineering of Universities.

• Method for Synthesizing S-(+)-2,2-Dimethylcyclopropanecarboxamide. (Patent CN101735099B). Details the industrial application of L-carnitine derivatives in resolving cyclopropane systems.

• Direct chromatographic resolution of carnitine and O-acylcarnitine enantiomers. (1999). Journal of Chromatography A.

• Cyclopropyl amide derivatives. (Patent WO2014074715A1). Discusses the broader context of cyclopropane acid resolution in drug discovery.

Sources

• 1. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Strategic Esterification of 2,2-Dimethylcyclopropanecarboxylic Acid and Its Derivatives

Introduction: The Significance of the 2,2-Dimethylcyclopropyl Moiety

The 2,2-dimethylcyclopropane scaffold is a privileged structural motif found in a variety of biologically active molecules. Its rigid, three-dimensional structure imparts unique conformational constraints and metabolic stability to parent compounds. Notable examples include the pyrethroid class of insecticides, such as permethrin, and key pharmaceutical intermediates like (S)-(+)-2,2-dimethylcyclopropanecarboxylic acid, a precursor for the renal dehydropeptidase-I inhibitor, Cilastatin[1]. The synthesis of ester derivatives of this carboxylic acid is a critical step in the development of these high-value compounds.

However, the esterification of 2,2-dimethylcyclopropanecarboxylic acid is not trivial. The presence of two methyl groups adjacent to the carboxylic acid function introduces significant steric hindrance, which can impede standard esterification reactions, leading to low yields or requiring harsh conditions that may be incompatible with sensitive substrates.

This guide provides an in-depth analysis of various esterification strategies, moving beyond simple procedural lists to explain the underlying chemical principles. We will explore the causality behind protocol choices, enabling researchers to select and optimize the most appropriate method for their specific alcohol substrate and synthetic goals.

The Core Challenge: Steric Hindrance

The primary obstacle in the esterification of 2,2-dimethylcyclopropanecarboxylic acid is the steric bulk imposed by the gem-dimethyl groups on the cyclopropane ring. This steric shield restricts the access of the alcohol's nucleophilic oxygen to the electrophilic carbonyl carbon of the carboxylic acid. Consequently, classical methods like the Fischer-Speier esterification often prove inefficient, especially when paired with secondary or tertiary alcohols, which are themselves sterically demanding. Overcoming this challenge requires reaction conditions that either enhance the electrophilicity of the carboxylic acid or employ highly reactive intermediates under mild conditions.

Methodologies for Esterification

The choice of esterification method is dictated by the nature of the alcohol, the scale of the reaction, and the presence of other functional groups in the substrates. We present three robust methods, each suited for different scenarios.

Method 1: Fischer-Speier Esterification (Acid-Catalyzed)

The Fischer-Speier esterification is a classic, cost-effective method that relies on heating a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[2][3][4]

• Underlying Principle: This is an equilibrium-controlled reaction.[5] The strong acid catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing its electrophilicity and making it susceptible to attack by the weakly nucleophilic alcohol. To drive the equilibrium towards the ester product, one must either use a large excess of the alcohol (often as the solvent) or actively remove the water byproduct, typically with a Dean-Stark apparatus.[2][5][6]

• Applicability & Limitations: This method is most effective for primary and less-hindered secondary alcohols where a large excess can be used.[7] For 2,2-dimethylcyclopropanecarboxylic acid, it is a viable option for producing simple methyl or ethyl esters. However, it is generally unsuitable for acid-sensitive substrates or for sterically hindered alcohols like tert-butanol, which would likely undergo elimination to form isobutene under the harsh acidic and thermal conditions.[8][9]

Protocol 1: Fischer Esterification for Ethyl 2,2-Dimethylcyclopropanecarboxylate

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,2-dimethylcyclopropanecarboxylic acid (1.0 eq, e.g., 11.4 g, 0.1 mol).

• Reagent Addition: Add absolute ethanol (10-20 eq, e.g., 100 mL), which will serve as both reactant and solvent.

• Catalyst Addition: Carefully add concentrated sulfuric acid (H₂SO₄) (0.05-0.1 eq, e.g., 0.5-1.0 mL) dropwise with stirring.

• Reaction: Heat the mixture to reflux (approx. 78 °C) and maintain for 4-8 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into 200 mL of ice-cold water.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 75 mL).

  • Combine the organic layers and wash sequentially with a saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 50 mL) to neutralize the acid catalyst and remove unreacted carboxylic acid, followed by a saturated brine solution (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: The crude ester can be purified by vacuum distillation to yield the final product.

Caption: Fischer Esterification Workflow.

Method 2: Steglich Esterification (Carbodiimide-Mediated Coupling)

First reported by Wolfgang Steglich and Bernhard Neises in 1978, this method is exceptionally mild and highly effective for sterically hindered substrates and acid-labile molecules.[9][10][11]

• Underlying Principle: The reaction utilizes a carbodiimide, typically N,N'-dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid.[8][11] The key to its success with hindered substrates is the addition of a catalytic amount of 4-dimethylaminopyridine (DMAP).[8][10]

• Causality - The Role of DMAP: In the absence of DMAP, the DCC-activated carboxylic acid forms an O-acylisourea intermediate. While reactive, this intermediate can slowly rearrange into a stable N-acylurea byproduct, which does not react with the alcohol, thus lowering the yield.[8][11] DMAP, being a far superior nucleophile than the alcohol, rapidly attacks the O-acylisourea to form a highly reactive 1-acylpyridinium intermediate ("active ester"). This intermediate is sterically accessible and highly electrophilic, reacting efficiently with the alcohol to form the desired ester while regenerating the DMAP catalyst. This catalytic cycle effectively outcompetes the formation of the N-acylurea side product.[8][9]

• Applicability & Limitations: This is the go-to method for esterifying 2,2-dimethylcyclopropanecarboxylic acid with valuable, complex, or sterically demanding alcohols (including tertiary alcohols).[8][10] The main drawback is the formation of the dicyclohexylurea (DCU) byproduct when using DCC, which is often poorly soluble and must be removed by filtration.[11] Using EDC simplifies the work-up as its urea byproduct is water-soluble.

Protocol 2: Steglich Esterification for a Hindered Alcohol

• Setup: In an oven-dried, 100 mL round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 2,2-dimethylcyclopropanecarboxylic acid (1.0 eq) and the desired alcohol (1.0-1.2 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 0.2 M concentration).

• Catalyst Addition: Add 4-dimethylaminopyridine (DMAP) (0.1-0.2 eq).

• Coupling Agent Addition: Cool the solution to 0 °C in an ice bath. Add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) portion-wise or as a solution in anhydrous DCM.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC. A white precipitate of dicyclohexylurea (DCU) will form as the reaction proceeds.

• Work-up:

  • Filter off the precipitated DCU and wash the solid with a small amount of cold DCM.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl (2 x 20 mL) to remove residual DMAP and any basic impurities, followed by saturated aqueous NaHCO₃ (2 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is typically purified by flash column chromatography on silica gel.

Caption: Simplified Mitsunobu Reaction Mechanism.

Comparative Summary of Methods

Method	Key Reagents	Conditions	Advantages	Limitations & Considerations
Fischer-Speier	Alcohol (excess), Strong Acid (H₂SO₄, TsOH)	High Temperature (Reflux)	Economical, simple for large scale, no coupling reagents needed.	Equilibrium reaction, requires harsh conditions, not suitable for acid-sensitive or hindered substrates.
Steglich	DCC or EDC, DMAP (cat.), Alcohol	Mild (0 °C to RT)	High yields, very mild conditions, excellent for hindered and acid-labile substrates.	[8][9][11] Stoichiometric urea byproduct requires removal (filtration/extraction), DCC is an allergen.
Mitsunobu	PPh₃, DIAD or DEAD, Alcohol	Mild (0 °C to RT)	Inversion of stereochemistry at secondary alcohols, effective for very hindered systems.	[12][13] Reagents are hazardous, stoichiometric byproducts require chromatographic purification.

Conclusion

The successful esterification of 2,2-dimethylcyclopropanecarboxylic acid hinges on a rational selection of methodology based on the steric and electronic properties of the alcohol coupling partner. For simple, robust primary alcohols, the classic Fischer-Speier esterification offers a cost-effective route. For more complex, valuable, or sterically demanding alcohols, the Steglich esterification provides a mild and highly efficient alternative, with its success rooted in the catalytic action of DMAP to generate a highly reactive acylpyridinium intermediate. Finally, for cases requiring stereochemical inversion of a secondary alcohol, the Mitsunobu reaction remains an unparalleled, albeit more complex, choice. By understanding the chemical principles behind each protocol, researchers can confidently navigate the synthetic challenges posed by this sterically hindered yet valuable carboxylic acid.

References

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. [Link]

• Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(17), 6405-6413. [Link]

• Organic Chemistry Portal. (n.d.). Simple Method for the Esterification of Carboxylic Acids. Retrieved from [Link]

• ResearchGate. (2011). Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid. Retrieved from [Link]

• VNU Journal of Science. (2021). A Challenging Classic Coupling: Esterification of Camphoric Acid - a Steric-Hindered Polar Carboxylic Acid and Solanesol. Retrieved from [Link]

• Google Patents. (1996). Processes for the preparation of cyclopropanecarboxylic acid and derivatives thereof. US5504245A.

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Steglich esterification. Retrieved from [Link]

• Google Patents. (1981). Process for preparing cis-3-(2,2-dihalovinyl)-2,2-dimethylcyclopropanecarboxylic acid. US4254282A.

• Chemistry Steps. (n.d.). The Mitsunobu Reaction. Retrieved from [Link]

• ResearchGate. (2000). The Mitsunobu Inversion Reaction of Sterically Hindered 17-Hydroxy Steroids. Retrieved from [Link]

• ACS Omega. (2019). Nitrosobenzene: Reagent for the Mitsunobu Esterification Reaction. Retrieved from [Link]

• The Journal of Organic Chemistry. (1994). Effect of the acidic component on the Mitsunobu inversion of a sterically hindered alcohol. Retrieved from [Link]

• National Institutes of Health. (2019). Synthesis of Functionalized Cyclopropanes from Carboxylic Acids by a Radical Addition–Polar Cyclization Cascade. Retrieved from [Link]

• Google Patents. (2011). Method for preparing (+/-)-2, 2-dimethyl-3-chloroethynl cyclopropanecarboxylate. CN102060694A.

• Semantic Scholar. (2012). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. Retrieved from [Link]

• Organic Syntheses. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumarate. Retrieved from [Link]

• Master Organic Chemistry. (2022). Carboxylic Acid to Ester Under Acidic Conditions (Fischer Esterification). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Chemistry Steps. (n.d.). Fischer Esterification. Retrieved from [Link]

• University of Calgary. (n.d.). Experiment 10: Fischer Esterification. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Fischer Esterification. Retrieved from [Link]

• Chemguide. (n.d.). Esterification - alcohols and carboxylic acids. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). 26. Synthesis of Cyclopropanecarboxylic Acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

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Synthesis of Pyrethroid Insecticide Precursors from Dimethylcyclopropane Carboxylic Acid: An Application Note

Abstract

Pyrethroid insecticides are a vital class of synthetic pesticides, prized for their high efficacy against a broad spectrum of insects and low toxicity to mammals.[1][2] The cornerstone of many of these compounds is a cyclopropanecarboxylic acid moiety, with chrysanthemic acid, a derivative of dimethylcyclopropane carboxylic acid, being a primary precursor. This application note provides a detailed guide for researchers, scientists, and professionals in drug development on the synthesis of key pyrethroid precursors from dimethylcyclopropane carboxylic acid. We will delve into the established synthetic routes, explain the critical reaction mechanisms, and provide detailed, field-tested protocols. This guide is structured to offer not just procedural steps, but also the scientific rationale behind them, ensuring a comprehensive understanding for the synthesis of these crucial agrochemical intermediates.

Introduction: The Central Role of Dimethylcyclopropane Carboxylic Acid in Pyrethroid Synthesis

Natural pyrethrins, extracted from the flowers of Tanacetum cinerariifolium, have long been recognized for their insecticidal properties.[1][3][4] However, their limited availability and instability in sunlight necessitated the development of synthetic analogues, known as pyrethroids.[3][4] The chemical structure of most pyrethroids consists of an ester formed from a specific cyclopropanecarboxylic acid and an alcohol.[3][5]

Dimethylcyclopropane carboxylic acid, and more specifically its derivative chrysanthemic acid (2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylic acid), is a fundamental building block for a wide range of pyrethroid insecticides.[6][7] The stereochemistry of the cyclopropane ring is a critical determinant of a pyrethroid's insecticidal activity.[5] Therefore, synthetic strategies often focus on achieving high stereoselectivity.[4][6] This document will explore the key synthetic transformations required to convert dimethylcyclopropane acid derivatives into versatile precursors for commercially significant pyrethroids like permethrin, cypermethrin, and deltamethrin.

Core Synthetic Pathways from Dimethylcyclopropane Carboxylic Acid Derivatives

The journey from a simple dimethylcyclopropane carboxylic acid to a functional pyrethroid precursor involves several key chemical transformations. The most common starting material is often a derivative of chrysanthemic acid, which itself can be synthesized through various methods, including the cyclopropanation of a diene.[7]

The Chrysanthemic Acid Route: A Classic Approach

This traditional pathway involves the synthesis of chrysanthemic acid or its esters, which are then either directly used or further modified before esterification with the desired alcohol moiety.[5]

A foundational method for synthesizing the chrysanthemic acid core involves the reaction of 2,5-dimethyl-2,4-hexadiene with a diazoacetate, typically in the presence of a copper catalyst.[5] This reaction forms the cyclopropane ring and introduces the ester functionality in a single step.

Key Reaction: Cyclopropanation

• Reactants: 2,5-dimethyl-2,4-hexadiene and ethyl diazoacetate

• Catalyst: Copper(II) sulfate or other copper-based catalysts

• Product: Ethyl chrysanthemate (a mixture of cis and trans isomers)

The resulting mixture of cis- and trans-isomers can often be separated by fractional distillation.[6] The trans-isomer is frequently the more desired isomer for certain pyrethroids.[7] Subsequent hydrolysis of the ester yields chrysanthemic acid.

Halogenated Vinylcyclopropane Carboxylate Route: The Gateway to Modern Pyrethroids

Many second-generation pyrethroids, such as permethrin and cypermethrin, feature a dihalovinyl side chain instead of the isobutenyl group found in chrysanthemic acid.[1][5] This modification enhances photostability and insecticidal potency.[3] The synthesis of these crucial precursors often starts from a chrysanthemic acid derivative.

A key transformation is the oxidative cleavage of the double bond in the isobutenyl group of chrysanthemic acid or its ester, followed by the introduction of the dihalovinyl moiety.

Workflow for Dihalovinyl Precursor Synthesis:

• Oxidative Cleavage: Ozonolysis of methyl chrysanthemate to yield a cyclopropane carbaldehyde derivative.[8]

• Halogenation: Reaction of the aldehyde with a suitable halogenating agent (e.g., carbon tetrabromide and triphenylphosphine for dibromination) to form the dihalovinyl group.[9]

This process generates 3-(2,2-dihalovinyl)-2,2-dimethylcyclopropanecarboxylic acid or its ester, a versatile intermediate for a wide range of potent pyrethroids.[10]

Experimental Protocols

The following protocols are provided as a representative guide. Researchers should always adhere to strict laboratory safety protocols, including the use of personal protective equipment (PPE) and working in a well-ventilated fume hood.

Protocol 1: Synthesis of Ethyl Chrysanthemate via Cyclopropanation

This protocol outlines the synthesis of ethyl chrysanthemate, a key precursor, from 2,5-dimethyl-2,4-hexadiene.

Materials:

• 2,5-dimethyl-2,4-hexadiene

• Ethyl diazoacetate

• Anhydrous copper(II) sulfate

• Toluene (anhydrous)

• Standard laboratory glassware for reflux and distillation

Procedure:

• Set up a reflux apparatus with a dropping funnel and a nitrogen inlet.

• In the reaction flask, dissolve 2,5-dimethyl-2,4-hexadiene and a catalytic amount of anhydrous copper(II) sulfate in toluene.

• Heat the mixture to reflux under a nitrogen atmosphere.

• Add ethyl diazoacetate dropwise from the dropping funnel to the refluxing solution over a period of 2-3 hours. Caution: Ethyl diazoacetate is toxic and potentially explosive. Handle with extreme care.

• After the addition is complete, continue to reflux for an additional 1-2 hours until the reaction is complete (monitor by TLC or GC).

• Cool the reaction mixture to room temperature.

• Filter the mixture to remove the catalyst.

• Remove the toluene under reduced pressure.

• The crude product can be purified by vacuum distillation to separate the cis- and trans-isomers of ethyl chrysanthemate.

Protocol 2: One-Pot Synthesis of Cypermethrin Precursor

This protocol describes an efficient one-pot synthesis of a cypermethrin precursor, combining cyanohydrin formation and esterification.[5]

Materials:

• 3-Phenoxybenzaldehyde

• Sodium cyanide (NaCN) Extreme Caution: Highly Toxic

• 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarbonyl chloride (DV-acyl chloride)

• Tetrahydrofuran (THF)

• Water

• Dichloromethane (for extraction)

Procedure:

• In a well-ventilated fume hood, prepare a biphasic solution of sodium cyanide in a mixture of water and THF in a reaction vessel equipped with a stirrer and cooled in an ice bath.

• Slowly add a solution of 3-phenoxybenzaldehyde in THF to the cyanide solution.

• To this mixture, add the 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarbonyl chloride dropwise while maintaining the temperature at approximately 15°C.[5]

• Stir the reaction mixture vigorously for several hours at the controlled temperature.

• After the reaction is complete, carefully quench the reaction with a suitable reagent to neutralize any remaining cyanide.

• Extract the product into dichloromethane.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to obtain the crude cypermethrin precursor. Further purification can be achieved by column chromatography.

Data Presentation and Visualization

Table 1: Comparison of Synthetic Routes for Pyrethroid Precursors

Synthetic Route	Key Intermediate	Target Pyrethroids	Typical Yields	Key Advantages	Key Challenges
Chrysanthemic Acid Route	Chrysanthemic Acid/Esters	Allethrin, Resmethrin	60-80%	Well-established, readily available starting materials.	Limited to first-generation pyrethroids, may require isomer separation.
Halo-Vinylcyclopropane Route	3-(2,2-dihalovinyl)-2,2-dimethylcyclopropanecarboxylic acid	Permethrin, Cypermethrin, Deltamethrin	70-90%	Access to highly potent and photostable pyrethroids.	Multi-step synthesis, use of hazardous reagents (e.g., ozonolysis).
Asymmetric Synthesis	Chiral Chrysanthemic Acid Derivatives	Enantiomerically pure pyrethroids	50-70%	High stereoselectivity, leading to more active and less environmentally impactful products.[6]	Complex catalysts, higher cost.

Diagram 1: General Synthetic Pathway from Dimethylcyclopropane Carboxylic Acid Derivatives to Pyrethroids

Caption: Overview of synthetic routes to pyrethroids.

Diagram 2: Experimental Workflow for Halo-Vinyl Precursor Synthesis

Caption: Workflow for synthesizing halogenated precursors.

Conclusion and Future Perspectives

The synthesis of pyrethroid insecticide precursors from dimethylcyclopropane carboxylic acid derivatives remains a cornerstone of modern agrochemical research and development. The methodologies outlined in this application note provide a robust foundation for the production of these vital compounds. Future research will likely focus on developing more sustainable and efficient synthetic routes, including the use of enzymatic catalysis and flow chemistry, to meet the growing global demand for effective and environmentally benign crop protection solutions.[6] The continued exploration of asymmetric synthesis will also be crucial in producing highly active, single-isomer pyrethroids with improved toxicological profiles.

References

• The Synthesis of Pyrethroids. Journal of Agricultural and Food Chemistry.
• (+)-trans-Chrysanthemic acid. Changzhou Kangmei Chemical Industry Co.,Limited.
• Pyrethroid insecticides. Chapter I. Synthesis, structure, biochemistry and biosynthesis of pyrethroids. Arkivoc.
• The Synthesis of Pyrethroids. PubMed.
• US3694472A - Synthesis of pyrethric acid.
• Production of Trans-Chrysanthemic Acid, the Monoterpene Acid Moiety of Natural Pyrethrin Insecticides, in Tom
• Production of trans -chrysanthemic acid, the monoterpene acid moiety of natural pyrethrin insecticides, in tomato fruit.
• HOW PLANTS SYNTHESIZE PYRETHRINS – SAFE AND BIODEGRADABLE INSECTICIDES. PMC.
• Understanding the Chemistry: Synthesis P
• Discovery and development of pyrethroid insecticides. PMC.
• Navigating the Synthesis of Pyrethroids: A Comparative Guide to Key Synthetic Routes. Benchchem.
• The biosynthetic pathway to trans-chrysanthemic and pyrethric acids.
• Synthesis of A Cyclopropane Ring Fluorinated Pyrethroid Deriv
• Synthesis of the Insecticide Prothrin and Its Analogues from Biomass-Derived 5‐(Chloromethyl)furfural. DTIC.
• US5840958A - 1S to 1R Epimerizations of pyrethroid intermediates.
• CN1390825A - Process for preparing cis-halochrysanthemic acid.
• Production of trans-chrysanthemic acid, the monoterpene acid moiety of natural pyrethrin insecticides, in tom
• Chrysanthemic acid – Knowledge and References. Taylor & Francis.
• Synthesis of trans-chrysanthemic acid. PrepChem.com.

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• 10. nbinno.com [nbinno.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess in 2,2-Dimethylcyclopropanecarboxylic Acid Synthesis

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Welcome to the Technical Support Center for the asymmetric synthesis of 2,2-Dimethylcyclopropanecarboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to identify and resolve common issues leading to low enantiomeric excess (ee) in their experiments. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve high enantioselectivity and reproducible results in synthesizing this crucial chiral building block.

Introduction: The Significance of Enantiomerically Pure 2,2-Dimethylcyclopropanecarboxylic Acid

(S)-(+)-2,2-Dimethylcyclopropanecarboxylic acid is a key chiral precursor for various pharmaceuticals, most notably for the synthesis of Cilastatin.[1][2] Cilastatin is a renal dehydropeptidase inhibitor co-administered with the antibiotic imipenem to prevent its degradation.[3] The biological activity of many pharmaceuticals is dependent on a specific enantiomer, making the control of stereochemistry during synthesis a critical parameter. Achieving high enantiomeric excess is therefore not just a measure of reaction efficiency, but a prerequisite for the therapeutic efficacy and safety of the final active pharmaceutical ingredient (API).

This guide will delve into the common challenges encountered during the asymmetric cyclopropanation to produce 2,2-dimethylcyclopropanecarboxylic acid and its derivatives, providing actionable solutions grounded in established chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of chiral 2,2-dimethylcyclopropanecarboxylic acid, presented in a question-and-answer format to directly tackle specific experimental problems.

Q1: My enantiomeric excess is consistently low (<80% ee). I'm using a well-known chiral catalyst system. What are the most likely causes?

A1: Low enantiomeric excess in a validated catalytic system often points to issues beyond the catalyst's inherent selectivity. Here’s a systematic troubleshooting approach:

• Purity of Starting Materials and Reagents: This is the most common culprit.[4]

  • Olefin (Isobutylene or precursor): Trace impurities can act as catalyst poisons or inhibitors. For instance, residual acids or bases from previous synthetic steps can neutralize or alter the active catalytic species. Ensure your olefin is of high purity, freshly distilled if necessary.

  • Carbene Precursor (e.g., ethyl diazoacetate, gem-dihaloalkanes): The purity of the carbene precursor is paramount. For diazo compounds, impurities can lead to non-catalyzed, non-selective background reactions.[5][6] When using gem-dihaloalkanes, ensure they are free from mono-halogenated or other impurities.[6]

  • Solvent: The presence of water or other protic impurities in the solvent can quench reactive intermediates or interact with the catalyst, reducing its effectiveness. Always use anhydrous, freshly distilled, and degassed solvents.

• Catalyst Integrity and Activation:

  • Catalyst Decomposition: Chiral catalysts, particularly sensitive transition metal complexes, can degrade upon exposure to air, moisture, or light. Store your catalyst under an inert atmosphere and handle it using appropriate Schlenk or glovebox techniques.

  • Incomplete Catalyst Activation: Some catalytic systems require an activation step, such as the removal of a ligand or the reduction of a metal center. Ensure that the activation procedure is followed precisely.

• Reaction Conditions:

  • Temperature: Asymmetric reactions are often highly sensitive to temperature fluctuations. A higher-than-optimal temperature can lead to a decrease in enantioselectivity by favoring less-ordered transition states.[7] Precise temperature control is crucial.

  • Concentration: In some systems, higher catalyst loadings can lead to the formation of less selective catalyst aggregates.[4] It's advisable to screen a range of catalyst and substrate concentrations to find the optimal conditions.

Q2: I'm observing significant variations in ee between different batches of the same reaction. What could be causing this inconsistency?

A2: Batch-to-batch inconsistency is a frustrating problem that often points to subtle, uncontrolled variables.

• Atmospheric Control: Inconsistent inert atmosphere is a frequent cause. Small leaks in your reaction setup can introduce oxygen or moisture, which can partially deactivate the catalyst, leading to variable results. Always ensure a thoroughly purged and well-sealed reaction vessel.

• Reagent Quality Fluctuation:

  • Supplier Variation: Different batches of reagents or catalysts from the same or different suppliers can have varying impurity profiles.

  • "Age" of Reagents: The stability of reagents, especially the carbene precursor and the chiral ligand, can be a factor. Use freshly prepared or recently purchased materials whenever possible.

• Stirring and Mixing: In heterogeneous reactions or reactions with viscous solutions, inefficient stirring can lead to localized concentration gradients and temperature differences, impacting the reaction's selectivity. Ensure consistent and efficient stirring for all batches.

Q3: My reaction yields the desired cyclopropane, but with poor diastereoselectivity (cis/trans ratio). How can I improve this?

A3: Diastereoselectivity in cyclopropanation is influenced by the catalyst, solvent, and the nature of the diazo reagent.

• Choice of Catalyst: Different chiral catalysts can exhibit varying degrees of diastereoselectivity. For example, some ruthenium-based catalysts are known to provide high diastereoselectivity in cyclopropanation reactions.[8] It may be necessary to screen different catalyst families (e.g., Rh, Ru, Cu, Co-based systems) to find one that favors the desired diastereomer.[5][8]

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the transition state geometry, thereby affecting the cis/trans ratio. A systematic screen of different solvents (e.g., dichloromethane, toluene, hexanes, diethyl ether) is recommended.

• Steric Bulk of the Diazo Ester: The ester group of the diazoacetate can influence diastereoselectivity. Increasing the steric bulk of the ester group (e.g., from ethyl to tert-butyl) can often favor the formation of the trans (E) diastereomer due to steric repulsion in the transition state.

Visualizing the Troubleshooting Workflow

A logical approach to troubleshooting is essential for efficiently identifying the root cause of low enantiomeric excess.

Caption: Troubleshooting workflow for low enantiomeric excess.

Key Experimental Protocols for Improving Enantiomeric Excess

This section provides detailed protocols for critical procedures aimed at enhancing the enantioselectivity of the 2,2-dimethylcyclopropanecarboxylation.

Protocol 1: General Procedure for Catalytic Asymmetric Cyclopropanation

This protocol outlines a general approach for performing the asymmetric cyclopropanation. Specific conditions will vary depending on the chosen catalyst system.

• Reaction Setup:

  • To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, condenser, and a nitrogen/argon inlet, add the chiral ligand and the metal precursor (e.g., Rh₂(OAc)₄, Cu(OTf)₂, [RuCl₂(p-cymene)]₂).

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Catalyst Formation/Activation:

  • Add anhydrous, degassed solvent (e.g., dichloromethane, toluene) via syringe.

  • Stir the mixture at the specified temperature for the required time to allow for catalyst formation or activation. This may range from room temperature for 30 minutes to elevated temperatures for several hours, depending on the specific catalyst system.

• Reaction Execution:

  • Cool the reaction mixture to the optimized temperature (e.g., 0 °C, -20 °C, or -78 °C).

  • Add the olefin substrate (e.g., a precursor to isobutylene or isobutylene gas bubbled through the solution).

  • Slowly add a solution of the carbene precursor (e.g., ethyl diazoacetate) in the same anhydrous solvent via a syringe pump over several hours. A slow addition rate is crucial to maintain a low concentration of the carbene precursor, which minimizes background reactions and catalyst deactivation.

• Workup and Purification:

  • Upon completion (monitored by TLC or GC), quench the reaction by exposing it to air or by adding a small amount of a suitable quenching agent (e.g., acetic acid).

  • Concentrate the reaction mixture in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to isolate the cyclopropane ester.

• Hydrolysis to the Carboxylic Acid:

  • Dissolve the purified ester in a suitable solvent mixture (e.g., THF/water or ethanol/water).

  • Add a stoichiometric excess of a base (e.g., LiOH or NaOH) and stir at room temperature until the hydrolysis is complete (monitored by TLC).

  • Acidify the reaction mixture with aqueous HCl (e.g., 1M) to a pH of ~2.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the desired 2,2-dimethylcyclopropanecarboxylic acid.

Protocol 2: Chiral HPLC Analysis for Enantiomeric Excess Determination

Accurate determination of ee is fundamental to troubleshooting and optimization.

• Sample Preparation:

  • Prepare a stock solution of the purified carboxylic acid or its ester derivative in a suitable solvent (e.g., HPLC-grade hexane/isopropanol mixture). The concentration should be approximately 1 mg/mL.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Chiral Column: Select a suitable chiral stationary phase (CSP) column (e.g., Chiralcel OD-H, Chiralpak AD-H, or similar).

  • Mobile Phase: A mixture of hexane and isopropanol is commonly used. The exact ratio will need to be optimized to achieve baseline separation of the enantiomers (a typical starting point is 98:2 hexane:isopropanol).

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Detection: UV detection at a suitable wavelength (e.g., 210-220 nm for the carboxylic acid or ester).

  • Column Temperature: Maintain a constant column temperature (e.g., 25 °C) for reproducible retention times.

• Data Analysis:

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

Comparative Data on Catalyst Performance

The choice of catalyst is a critical factor influencing both yield and enantioselectivity. The following table summarizes representative data for different catalytic systems in asymmetric cyclopropanation reactions.

Catalyst System	Ligand Type	Typical ee (%)	Diastereoselectivity (trans:cis)	Reference
Rh₂(OAc)₄ / Chiral Carboxamidate	N/A	85-95	Varies	[8]
Cu(OTf)₂ / Chiral Bis(oxazoline) (BOX)	C₂-Symmetric	90-99	High trans	[8]
[RuCl₂(p-cymene)]₂ / Pyridine-oxazoline (PYBOX)	C₂-Symmetric	95-98	High trans	[8]
Co(II) / Chiral Pyridine-bis(oxazoline) (PYBOX)	C₂-Symmetric	up to 97	Varies	[5][6]
Enzymatic (Lipase)	Biocatalyst	>99	N/A (Resolution)	[1]

Note: The performance of these catalyst systems is highly substrate and condition-dependent.

Visualizing the Catalytic Cycle

Understanding the mechanism of the catalytic cycle can provide insights into potential points of failure. The following diagram illustrates a generalized catalytic cycle for a transition metal-catalyzed cyclopropanation.

Caption: Generalized catalytic cycle for asymmetric cyclopropanation.

Conclusion

Achieving high enantiomeric excess in the synthesis of 2,2-dimethylcyclopropanecarboxylic acid is a multifactorial challenge that requires careful attention to reagent purity, reaction conditions, and catalyst integrity. By adopting a systematic troubleshooting approach and adhering to rigorous experimental protocols, researchers can overcome common obstacles and consistently produce this valuable chiral building block with high optical purity. This guide serves as a foundational resource to aid in this endeavor, promoting both efficiency and reproducibility in the laboratory.

References

• Preparation method of cilastatin sodium active pharmaceutical ingredient. Google Patents.
• Process for the preparation of cilastatin and sodium salt. Google Patents.

• Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid. ResearchGate. Available at: [Link]

• Catalytic enantioselective synthesis of alkylidenecyclopropanes. PMC. Available at: [Link]

• An improved , scalable and robust process for the synthesis of cilastatin sodium : A renal dehydropeptidase inhibitor. Semantic Scholar. Available at: [Link]

• An improved process for the preparation of cilastatin sodium. Google Patents.
• Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions. Organic Chemistry Frontiers (RSC Publishing). DOI:10.1039/D4QO00535J

• Cilastatin. PubChem. Available at: [Link]

• Stereoselective Cyclopropanation Reactions. Chemical Reviews (ACS Publications). Available at: [Link]

• Asymmetric Cyclopropanation and Epoxidation via a Catalytically Formed Chiral Auxiliary. Angewandte Chemie International Edition. DOI:10.1002/anie.202115687

• Side-Arm-Promoted Highly Enantioselective Ring-Opening Reactions and Kinetic Resolution of Donor–Acceptor Cyclopropanes with Amines. Journal of the American Chemical Society. Available at: [Link]

• Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. ACS Publications. Available at: [Link]

• Optimization of an Enantioselective Cyclopropanation Reaction Mediated by [Au(6)(Cl)] a. ResearchGate. Available at: [Link]

• Enantioselective Cyclopropanation Catalyzed by Gold(I)-Carbene Complexes. PMC. Available at: [Link]

• Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes. PMC. Available at: [Link]

• Charette Asymmetric Cyclopropanation. Chem-Station Int. Ed. Available at: [Link]

• The importance of chiral cyclopropanes and representative asymmetric... ResearchGate. Available at: [Link]

• Enantioselective Synthesis. Organic Chemistry: A Tenth Edition – OpenStax adaptation. Available at: [Link]

• Plausible explanation for the low enantioselectivity observed. ResearchGate. Available at: [Link]

• Enantioselective synthesis. Wikipedia. Available at: [Link]

• Recent advances in catalytic asymmetric synthesis. Frontiers. Available at: [Link]

• Enzymatic strategies for asymmetric synthesis. PMC. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Cilastatin | C16H26N2O5S | CID 6435415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 6. Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Preventing ring-opening side reactions during cyclopropane acid hydrolysis

Topic: Preventing Ring-Opening Side Reactions During Cyclopropane Acid Hydrolysis Audience: Medicinal Chemists, Process Chemists, and Academic Researchers Support Tier: Level 3 (Senior Application Scientist)

Core Directive: The Strain-Reactivity Paradox

User Advisory: You are likely here because your standard acidic hydrolysis (e.g.,

, reflux) destroyed your cyclopropane ring.

The Technical Reality: Cyclopropane rings possess significant ring strain (~27.5 kcal/mol) and

-character (Walsh orbitals). In Donor-Acceptor (D-A) cyclopropanes —where the ring bears an electron-withdrawing group (EWG, like your ester) and an electron-donating group (EDG)—the C-C bond is highly polarized.

Under acidic conditions, protonation often occurs not just at the carbonyl oxygen, but can lead to edge-protonation or facilitate nucleophilic attack by the solvent (

) on the -carbon, triggering ring opening via a homo-conjugate addition mechanism [1].

The Solution: To preserve the ring, you must shift the mechanism from Alkyl-Oxygen cleavage (or ring activation) to Acyl-Oxygen cleavage . This guide prioritizes base-mediated and anhydrous nucleophilic methods that bypass the cationic intermediates responsible for ring destruction.

Diagnostic & Triage (Troubleshooting)

Q1: How do I know if my ring opened? A: Check your

NMR.

• Intact Ring: You should see high-field signals (0.5 – 1.5 ppm) with complex splitting (multiplets).

• Opened Ring (Failure): Look for the disappearance of high-field signals and the appearance of:

  • Olefinic protons (5.0 – 6.5 ppm): Indicates elimination/isomerization.

  • New triplets/multiplets (2.0 – 4.0 ppm): Indicates solvent addition (hydration) leading to a linear chain (e.g.,

    -hydroxy acid derivatives).

Q2: My substrate has a t-Butyl ester. I used TFA/DCM and the ring opened. Why? A: While TFA is "anhydrous," the resulting carbocation (t-butyl cation) leaves, generating a carboxylic acid. However, the acidity of TFA is sufficient to protonate D-A cyclopropanes, triggering ring opening via the "push-pull" mechanism.

• Fix: Switch to Method B (TMSI) .

Q3: The reaction is stalled with LiOH. Should I heat it? A: Caution. Heating increases the kinetic energy available to overcome the activation barrier for ring opening, especially if the base acts as a nucleophile on the ring.

• Fix: Add a phase transfer catalyst (TBAB) or switch to a more nucleophilic hydroxide source (Trimethyltin hydroxide) before resorting to high heat.

Protocol Optimization (The "How-To")

Method A: The "Safe" Standard – LiOH Saponification

Best for: Methyl/Ethyl esters, base-stable substrates.

This method relies on the hard nucleophile (

) attacking the carbonyl carbon (acyl-cleavage), which is kinetically favored over attacking the cyclopropane ring in the absence of strong acid catalysis.

Protocol:

• Dissolve: Dissolve 1.0 equiv of cyclopropane ester in a mixture of THF:MeOH:H2O (3:1:1) . The concentration should be ~0.1 M.

• Reagent: Add 3.0 – 5.0 equiv of LiOH·H2O .

  • Why LiOH? Lithium acts as a weak Lewis acid, coordinating the carbonyl oxygen without activating the ring as strongly as harsh mineral acids [2].

• Reaction: Stir at 0 °C to Room Temperature . Monitor by TLC/LCMS.

  • Critical: Do NOT reflux unless necessary.

• Workup (The Danger Zone):

  • Acidify carefully! Pour the reaction mixture into a biphasic mixture of EtOAc and 0.5 M NaHSO4 or Citric Acid (pH ~4-5).

  • Avoid: Strong HCl during workup, as the free acid product can still ring-open if left in highly acidic aqueous solution.

Method B: The "Surgeon" – Anhydrous Dealkylation (TMSI)

Best for: t-Butyl esters, acid-sensitive D-A cyclopropanes, complex natural products.

Trimethylsilyl iodide (TMSI) cleaves esters via an

mechanism on the alkyl group of the ester, completely avoiding the generation of acidic protons or nucleophilic water during the cleavage step [3].

Protocol:

• Setup: Flame-dry glassware. Maintain an inert atmosphere (

  or Ar).

• In-Situ Generation: In dry Acetonitrile (MeCN), add 1.2 equiv of NaI followed by 1.2 equiv of TMSCl . Stir for 10 min to generate TMSI (NaCl precipitates).

• Addition: Add 1.0 equiv of the cyclopropane ester dissolved in dry MeCN.

• Conditions: Stir at Room Temperature for 2–6 hours.

  • Mechanism:[1][2][3][4][5][6][7][8][9][10] The ester oxygen attacks Silicon; Iodide attacks the alkyl group (Methyl/t-Butyl), releasing Alkyl-Iodide and the Silyl Ester.

• Quench: Add water or mild aqueous thiosulfate. The Silyl Ester hydrolyzes instantly to the Carboxylic Acid under neutral conditions.

Method C: The "Specialist" – Trimethyltin Hydroxide

Best for: Sterically hindered esters where LiOH fails but acid is forbidden.

Trimethyltin hydroxide (

) is a mild, lipophilic hydroxide source that can hydrolyze esters in non-polar solvents (like 1,2-dichloroethane) at 60-80°C without destroying sensitive functional groups [4].

Protocol:

• Mix: Combine ester and 2–5 equiv of

  in 1,2-dichloroethane (DCE).

• Heat: Warm to 60 °C.

• Workup: Wash with 5% HCl (briefly) or KHSO4 to remove tin residues.

Comparative Data Analysis

Table 1: Hydrolysis Method Suitability for Cyclopropane Scaffolds

Method	Reagent System	Mechanism	Risk of Ring Opening	Recommended Substrate
Acid Hydrolysis		/	HIGH	Unsubstituted, simple cyclopropanes only.
Saponification			LOW	Standard D-A cyclopropanes, Methyl/Ethyl esters.
Silyl Cleavage		(on alkyl)	NEGLIGIBLE	Acid-sensitive, t-Butyl esters, complex scaffolds.
Tin Hydrolysis		Nucleophilic	LOW	Sterically hindered esters.

Mechanistic Visualization

The following diagram illustrates the divergence between the "Safe" Acyl-Oxygen cleavage (Base/TMSI) and the "Destructive" pathways activated by strong acids.

Caption: Mechanistic divergence. Acidic pathways (Red) risk ring opening via carbocation formation. Basic/Neutral pathways (Green) target the carbonyl, preserving the ring.

References

• Wong, H. N. C., Hon, M. Y., Tse, C. W., Yip, Y. C., Tanko, J., & Hudlicky, T. (1989). Use of Cyclopropanes in Synthesis. Chemical Reviews, 89(1), 165–198. Link

• Gellman, S. H. (1998). Lithium Hydroxide in Aqueous Methanol/THF. Encyclopedia of Reagents for Organic Synthesis. Link

• Olah, G. A., Narang, S. C., Gupta, B. G. B., & Malhotra, R. (1979). Synthetic Methods and Reactions; 62. Transformations with Chlorotrimethylsilane/Sodium Iodide, a Convenient In Situ Iodotrimethylsilane Reagent. Angewandte Chemie International Edition, 18(8), 612–614. Link

• Nicolaou, K. C., Estrada, A. A., Zak, M., Lee, S. H., & Safina, B. S. (2005). A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide. Angewandte Chemie International Edition, 44(9), 1378–1382. Link

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Trimethylsilyl Iodide (TMSI) - Wordpress [reagents.acsgcipr.org]
• 4. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Donor‐Acceptor Cyclopropanes: Activation Enabled by a Single, Vinylogous Acceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TMS Iodide - Wordpress [reagents.acsgcipr.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Organocatalysis as an enabling tool for enantioselective ring-opening reactions of cyclopropanes - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC01933D [pubs.rsc.org]
• 10. Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00535J [pubs.rsc.org]

Technical Support Center: Solvent Selection for Recrystallization of (S)-2,2-Dimethylcyclopropanecarboxylic Acid

Welcome to the technical support guide for the purification of (S)-2,2-Dimethylcyclopropanecarboxylic acid via recrystallization. This resource is designed for researchers, chemists, and process development professionals who are looking to optimize the purity of this critical chiral intermediate. As a key building block in the synthesis of pharmaceuticals like Cilastatin, achieving high chemical and optical purity is paramount.[1][2][3]

This guide moves beyond simple protocols to explain the underlying principles, empowering you to make informed decisions and troubleshoot effectively during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the critical physicochemical properties of (S)-2,2-Dimethylcyclopropanecarboxylic acid that influence solvent selection?

Understanding the molecule's structure is the foundation of solvent selection. Key properties include:

• Polarity and Functional Groups: The molecule possesses a polar carboxylic acid group (-COOH) capable of acting as both a hydrogen bond donor and acceptor.[1] The cyclopropane and dimethyl groups form a nonpolar hydrocarbon backbone. This amphiphilic nature suggests solubility in a range of solvents.

• Physical State: It is typically a colorless liquid at room temperature.[4][5] Recrystallization is used to purify solids. Therefore, this procedure is applicable if you have synthesized a crude product that is solid due to impurities or if you are performing the crystallization at a temperature below its melting point.

• Molecular Weight: With a low molecular weight of 114.14 g/mol , it is relatively small.[4][6]

The general principle of "like dissolves like" is an excellent starting point; solvents that can engage in hydrogen bonding are strong candidates.[7][8]

Q2: What is the ideal solubility profile for a recrystallization solvent?

The cornerstone of a successful recrystallization is the differential solubility of the compound at different temperatures.[9][10] The ideal solvent should exhibit:

• High solubility for (S)-2,2-Dimethylcyclopropanecarboxylic acid at or near the solvent's boiling point.

• Low solubility for the acid at low temperatures (e.g., room temperature or in an ice bath).

• Favorable impurity profile: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain highly soluble in the cold solvent (so they stay in the mother liquor).[11]

• Inertness: The solvent must not react with the compound.[11]

• Volatility: A relatively low boiling point (ideally < 100 °C) is preferred for easy removal from the purified crystals during drying.[7]

Q3: Which single solvents are recommended as a starting point for screening?

Given the carboxylic acid moiety, polar protic solvents are logical first choices. However, a range of polarities should be screened.

• Water: An excellent choice for polar compounds capable of hydrogen bonding.[7][12]

• Ethanol/Methanol: Carboxylic acids are often soluble in short-chain alcohols.[12] They may, however, be too effective as solvents, requiring the use of an anti-solvent.

• Toluene: The aromatic ring can interact with the nonpolar part of the molecule. Its high boiling point can be a disadvantage but is useful for achieving high solubility.[7]

• Heptane/Hexane: These nonpolar solvents are unlikely to dissolve the acid on their own but are excellent candidates for use as an anti-solvent in a mixed-solvent system.[12]

Q4: When is a mixed-solvent system necessary, and how do I choose a pair?

A mixed-solvent system is employed when no single solvent provides the desired sharp change in solubility with temperature.[8] This is a very common and powerful technique. The process involves:

• Selecting a "good" solvent in which the compound is highly soluble, even at room temperature (e.g., ethanol, acetone).

• Selecting a "bad" or "anti-solvent" in which the compound is poorly soluble (e.g., water, hexane).[13][14]

• The two solvents must be miscible with each other.[8]

You dissolve the compound in a minimal amount of the hot "good" solvent and then slowly add the "bad" solvent until the solution becomes cloudy (the saturation point). A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[12]

Data for Decision Making

For your convenience, the relevant properties of the target compound and a selection of candidate solvents are summarized below.

Table 1: Physicochemical Properties of (S)-2,2-Dimethylcyclopropanecarboxylic acid

Property	Value	Source(s)
Molecular Formula	C₆H₁₀O₂	[4][6]
Molecular Weight	114.14 g/mol	[4][6]
Appearance	Colorless clear liquid	[4][5]
Boiling Point	100 °C (at 12 mmHg); 184.2 °C (at 760 mmHg)	[4][5][15]
Density	~0.99 - 1.1 g/mL	[1][4][15]
pKa	~4.99	[1][5]
XLogP3	1.1	[1][6]

Table 2: Properties of Common Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity	Hydrogen Bonding	Notes
Water	100	Very High	Donor & Acceptor	Good for polar compounds; may require slow cooling.[7][16]
Ethanol	78	High	Donor & Acceptor	Often a good solvent, may require an anti-solvent.[7][12]
Methanol	65	High	Donor & Acceptor	Similar to ethanol, more volatile.[7]
Ethyl Acetate	77	Medium	Acceptor Only	Good general-purpose solvent.[7]
Acetone	56	Medium	Acceptor Only	Very volatile, good solvent power.[7]
Toluene	111	Low	None	High boiling point can be a drawback.[7]
Heptane/Hexane	98 / 69	Very Low	None	Excellent as anti-solvents.[7][12]

Experimental Protocols & Workflows

Workflow for Solvent Selection

The following diagram outlines a systematic approach to identifying the optimal solvent or solvent pair for your recrystallization.

Caption: Systematic workflow for selecting a recrystallization solvent.

Protocol 1: Small-Scale Solvent Screening

This protocol helps you efficiently test multiple solvents using a minimal amount of your crude product.[9][11]

Materials:

• Crude (S)-2,2-Dimethylcyclopropanecarboxylic acid

• Selection of test solvents (from Table 2)

• Test tubes and rack

• Spatula

• Pasteur pipettes

• Hot plate or water bath

• Ice bath

Procedure:

• Place approximately 20-30 mg of your crude solid into a test tube.

• Add the chosen solvent dropwise at room temperature, swirling after each drop. Observe if the solid dissolves easily. If it dissolves in <0.5 mL of cold solvent, the solvent is unsuitable as a single system.

• If the solid is not soluble at room temperature, begin gently heating the test tube in a water bath while continuing to add the solvent dropwise. Add just enough hot solvent to fully dissolve the solid.

• Once dissolved, remove the test tube from the heat and allow it to cool slowly to room temperature. Observe for crystal formation.

• If no crystals form at room temperature, scratch the inside of the test tube with a glass rod and place it in an ice bath for 15-20 minutes.

• Record your observations for each solvent:

  • Solubility at room temperature.

  • Solubility in hot solvent.

  • Appearance and quantity of crystals upon cooling.

• The best single solvent is one that dissolves the compound when hot but yields a large crop of crystals upon cooling.

Troubleshooting Guide

Encountering issues during recrystallization is common. This guide provides solutions to the most frequent problems.

Caption: Decision tree for troubleshooting common recrystallization issues.

Q: My compound is "oiling out" instead of forming crystals. What should I do?

A: Oiling out occurs when the solute comes out of solution at a temperature above its melting point.[7] This is often due to the solution being too concentrated or cooling too quickly.

• Solution: Reheat the flask to re-dissolve the oil. Add a small amount of additional hot solvent (1-5% of the total volume) to slightly decrease the saturation.[17][18] Allow the flask to cool much more slowly. Insulating the flask with glass wool or placing it in a warm water bath that cools gradually can help.

Q: The solution has cooled, but no crystals have formed. What went wrong?

A: This is a classic case of either using too much solvent or the solution becoming supersaturated.[18]

• Solution 1 (Supersaturation): Induce crystallization by scratching the inner wall of the flask at the surface of the liquid with a glass stirring rod.[17][19] The microscopic scratches provide nucleation sites for crystal growth. Alternatively, add a tiny "seed crystal" of the pure compound.[17][19]

• Solution 2 (Excess Solvent): If induction methods fail, you likely used too much solvent.[17][18] Gently heat the solution and boil off a portion of the solvent (e.g., 10-20%) to re-concentrate it. Then, attempt the slow cooling process again.

Q: Crystals formed almost immediately and look like fine powder or sludge. Is this a problem?

A: Yes, rapid precipitation traps impurities within the crystal lattice, defeating the purpose of recrystallization.[17] The goal is slow, methodical crystal growth.

• Solution: Your solution was likely too concentrated. Reheat the mixture to dissolve the solid completely. Add a small amount of extra hot solvent (5-10% more) and allow it to cool slowly and without disturbance.[17][19]

Q: My final yield of pure crystals is very low. How can I improve it?

A: A low yield typically points to two main causes: using a large excess of solvent or incomplete crystallization.

• Solution 1 (Excess Solvent): A significant amount of your product may still be dissolved in the cold mother liquor.[17] You can recover some of this by placing the mother liquor in a beaker, reducing its volume by about half on a hot plate in a fume hood, and cooling it again to obtain a "second crop" of crystals. Note that this second crop may be less pure than the first.

• Solution 2 (Incomplete Cooling): Ensure you have allowed sufficient time at a low enough temperature for crystallization to complete. After slow cooling to room temperature, place the flask in an ice-water bath for at least 20-30 minutes before filtration.

References

• (S)-2,2-Dimethylcyclopropanecarboxylic acid. LookChem. [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry. [Link]

• 2,2-Dimethylcyclopropanecarboxylic acid | CAS#:14590-53-5. Chemsrc. [Link]

• Measurement and Correlation for Solubility of (S)-(+)-2,2-Dimethyl-cyclopropane Carbox Amide in Different Solvents. ResearchGate. [Link]

• 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. [Link]

• Common Solvents for Crystalliz

• 2,2-Dimethylcyclopropane-1-carboxylic acid | C6H10O2. PubChem. [Link]

• Finding the best solvent for recrystallisation student sheet. Royal Society of Chemistry. [Link]

• Experiment : Recrystallization – Part I: Solvent Selection. Science Learning Center. [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid. ResearchGate. [Link]

• Recrystallization and Melting Point Analysis. YouTube. [Link]

• Problems with Recrystallisations. University of York, Chemistry Teaching Labs. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Recrystallization and Crystalliz

• Recrystallisation Help. Reddit. [Link]

• Recrystallization Technique for Organic Chemistry with Nadia Korovina. YouTube. [Link]

• Recrystallization with two solvents. Reddit. [Link]

Sources

• 1. (S)-2,2-Dimethylcyclopropanecarboxylic acid｜lookchem [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chemimpex.com [chemimpex.com]
• 5. (S)-(+)-2,2-DIMETHYLCYCLOPROPANE CARBOXYLIC ACID manufacturers and suppliers in india [chemicalbook.com]
• 6. 2,2-Dimethylcyclopropane-1-carboxylic acid | C6H10O2 | CID 260708 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. edu.rsc.org [edu.rsc.org]
• 10. mt.com [mt.com]
• 11. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. reddit.com [reddit.com]
• 14. reddit.com [reddit.com]
• 15. 2,2-Dimethylcyclopropanecarboxylic acid | CAS#:14590-53-5 | Chemsrc [chemsrc.com]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 19. youtube.com [youtube.com]

Technical Support Center: Steric Hindrance in 2,2-Dimethylcyclopropane Amide Coupling

Subject: Overcoming the "Gem-Dimethyl Wall" in Cyclopropane Amide Couplings Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Status: Active Guide

Introduction: The "Gem-Dimethyl Wall"

The coupling of 2,2-dimethylcyclopropane carboxylic acid (and its derivatives) presents a deceptive challenge. While cyclopropanes are valuable bioisosteres for phenyl rings or alkenes in drug design (e.g., Saxagliptin, Ledipasvir), the gem-dimethyl group at the C2 position creates a severe steric clash with the trajectory of an incoming nucleophile at the C1 carbonyl.

This is not merely a "slow" reaction; it is a neopentyl-like system where the bond angle strain of the cyclopropane ring (

60°) coupled with the bulk of the methyl groups can render standard reagents (EDC/HOBt, HBTU) completely ineffective. Furthermore, the cyclopropane ring itself is latent with potential energy, making it susceptible to acid-catalyzed ring opening—a catastrophic side reaction often misdiagnosed as "decomposition."

This guide provides a tiered troubleshooting approach, moving from scalable green chemistry (T3P) to high-reactivity "rescue" methodologies (Ghosez Reagent).

Reagent Selection Matrix (The Hardware)

Select your coupling system based on the specific failure mode of your current experiment.

Reagent System	Role	Best For...	Critical Risk
T3P (Propylphosphonic anhydride)	Primary Defense	Scale-up, low epimerization, and moderate steric hindrance.	Requires base; slow kinetics if base is insufficient.
Ghosez Reagent	The "Rescue"	Extreme steric hindrance. Converts acid acid chloride under neutral conditions.	Moisture sensitivity; reagent degrades if old.
HATU / HOAt	Standard High-Power	Small-scale discovery chemistry where cost is not a factor.	Difficult purification (tetramethylurea byproduct); potential epimerization.
TFFH / BTFFH	Acyl Fluoride Route	Systems where acid chlorides are too unstable.	Fluoride waste; expensive.
Thionyl Chloride (SOCl₂)	The "Trap"	NOT RECOMMENDED.	High risk of cyclopropane ring opening due to HCl generation.

Diagnostic Workflow

Use this logic flow to diagnose the failure of your coupling reaction.

Figure 1: Diagnostic decision tree for 2,2-dimethylcyclopropane coupling failures.

Validated Protocols

Protocol A: The "Green" Standard (T3P)

Recommended for: First attempts, scale-up, and acid-sensitive cyclopropanes.

Mechanism: T3P acts as a cyclic anhydride, activating the carboxylic acid while the byproduct (water-soluble phosphonate) buffers the reaction.

• Stoichiometry: Acid (1.0 eq), Amine (1.1 eq), T3P (50% w/w in EtOAc/DMF, 1.5–2.0 eq) , Base (3.0–4.0 eq).

• Solvent: EtOAc, Me-THF, or DMF (if solubility is poor). Concentration: 0.1 M – 0.2 M.

• Base Selection: Use Pyridine (mild) or DIPEA (stronger). Crucial: Pyridine often suppresses epimerization better than DIPEA in T3P couplings.

• Procedure:

  • Dissolve Acid and Amine in solvent.

  • Add Base.[1] Stir for 5 mins.

  • Add T3P solution slowly at 0 °C (exothermic).

  • Allow to warm to RT. If conversion is <50% after 4 hours, heat to 50 °C.

• Workup: Wash with water, then 10% citric acid (removes T3P byproducts), then NaHCO₃.

Protocol B: The "Expert" Rescue (Ghosez Reagent)

Recommended for: Sterically dead systems where HATU/T3P fail. This generates the acid chloride in situ under neutral conditions.

Reagent: 1-Chloro-N,N,2-trimethylpropenylamine (Ghosez Reagent).

• Activation Step:

  • Dissolve Cyclopropane Acid (1.0 eq) in dry DCM (0.2 M).

  • Add Ghosez Reagent (1.2–1.5 eq) dropwise at 0 °C.

  • Stir at RT for 1–2 hours.

  • Validation: Aliquot 50 µL into MeOH. Check LCMS for the Methyl Ester. If Acid remains, stir longer.

• Coupling Step:

  • Dissolve Amine (1.1 eq) and DIPEA/Et₃N (2.0 eq) in DCM in a separate flask.

  • Add the activated Acid Chloride solution (from Step 1) to the Amine solution.

  • Note: Do not isolate the acid chloride; 2,2-dimethylcyclopropane carbonyl chlorides are volatile and unstable.

• Workup: Standard aqueous extraction.

Frequently Asked Questions (FAQs)

Q1: Why can't I just use Thionyl Chloride (SOCl₂) or Oxalyl Chloride? A: You can, but it is risky. The 2,2-dimethylcyclopropane ring is highly strained. The generation of strong HCl gas during SOCl₂ activation can protonate the ring or the carbonyl, leading to homoconjugate addition or ring opening (cleavage of the C1-C2 or C1-C3 bond). If you must use acid chlorides, use the Ghosez Reagent (Protocol B) which generates the chloride neutrally (byproduct is an amide).

Q2: I see a byproduct with Mass +36 or +38. What is it? A: This is likely the ring-opened HCl adduct . The cyclopropane ring has opened and trapped a chloride ion. This confirms your reaction conditions are too acidic. Switch to T3P (Protocol A) or ensure your base scavenges all HCl in a Ghosez coupling.

Q3: The reaction works but I see two peaks with the same mass (isomers). A: You are seeing epimerization at the C1 position. The steric bulk of the gem-dimethyl group forces the intermediate into a conformation that may favor proton abstraction.

• Fix: Switch from DIPEA to 2,4,6-Collidine or TMP (2,2,6,6-tetramethylpiperidine). These bases are too bulky to abstract the alpha-proton but small enough to scavenge protons from the coupling event.

Q4: Can I use HATU? A: Yes, HATU is excellent for sterics. However, for 2,2-dimethylcyclopropanes, the activated O-At ester is extremely bulky. If the amine is also hindered, the reaction may stall at the active ester stage. If HATU fails, the Acid Chloride route (Ghosez) is the only remaining chemical option before moving to enzymes.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[2][3] "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development.

  • Context: Authoritative review on T3P and scale-up consider

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

  • Context: Comprehensive comparison of HATU, acid fluorides, and Ghosez-type reagents.[4]

• Ghosez, L., et al. (1979). "Synthesis of acyl halides under neutral conditions." Chemical Communications.

• Pattabiraman, V. R., & Bode, J. W. (2011). "Rethinking Amide Bond Synthesis." Nature.

  • Context: Discusses alternative activ

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Handling volatility and stability issues of cyclopropane carboxylic acid intermediates

Status: Active Operator: Senior Application Scientist Topic: Volatility, Stability, and Purification Protocols Reference ID: CPCA-TECH-001

Introduction: The "Deceptive" Scaffold

Welcome to the technical support hub. If you are here, you are likely experiencing "vanishing yields" or inexplicable decomposition when working with cyclopropane carboxylic acid (CPCA) intermediates.

CPCA is a cornerstone scaffold in drug discovery (e.g., quinolone antibiotics, NK-1 antagonists) and agrochemistry (pyrethroids). However, it presents a thermodynamic paradox: it is kinetically stable enough to handle but thermodynamically primed to explode (ring-open) or evaporate. The ring strain (~27.5 kcal/mol) acts as a loaded spring.

This guide addresses the three most common support tickets we receive:

• Yield Loss: "My product disappeared on the rotovap."

• Decomposition: "I see ring-opened byproducts after acidic workup."

• Purification: "Distillation is degrading my compound."

Module 1: Volatility Management (The "Yield Ghost")

Q: Why is my yield consistently low after rotary evaporation, even though the boiling point is reported as ~182°C?

A: You are experiencing azeotropic carryover combined with vapor pressure mismatch .

While the atmospheric boiling point of CPCA is 182–184°C [1], its vapor pressure becomes significant at the standard vacuum levels used for solvent removal (e.g., 20–100 mbar). CPCA and its simple esters (methyl/ethyl) are "semi-volatile." When you strip solvents like Dichloromethane (DCM) or Ethyl Acetate, the CPCA co-distills with the solvent vapor, especially if the bath temperature exceeds 35°C.

Troubleshooting Protocol: The "Salt-Lock" Strategy

Do not attempt to isolate the free acid as a neat liquid on a small scale (<5g). Instead, convert it into a crystalline salt in situ. This increases the molecular weight and lattice energy, effectively reducing vapor pressure to zero.

The Dicyclohexylamine (DCHA) Salt Protocol Best for: Isolating CPCA from non-polar organic extracts without distillation.

• Solvent Switch: If your crude is in DCM, swap it for Acetone or Ethyl Acetate (EtOAc).

• Stoichiometry: Add 1.05 equivalents of Dicyclohexylamine (DCHA) dropwise to the crude acid solution at room temperature.

  • Note: The reaction is exothermic.

• Crystallization:

  • Stir for 30 minutes.

  • If precipitation is immediate, cool to 0°C to maximize yield.

  • If no precipitate forms, add non-polar anti-solvent (Hexanes or Heptane) dropwise until turbidity persists, then cool.

• Isolation: Filter the white solid.

  • Result: You now have a stable, non-volatile salt (CPCA-DCHA) that can be stored indefinitely.

• Recovery: To recover the free acid later, suspend the salt in Et2O and wash with 1M HCl (The DCHA stays in the aqueous layer as the hydrochloride salt; CPCA partitions into ether).

Data: Volatility Risk Assessment

Compound Form	Boiling Point (Atm)	Risk on Rotovap (40°C, 20 mbar)	Recommended Handling
CPCA (Free Acid)	182°C	High (Co-evaporates)	Do not strip to dryness. Use Salt-Lock.
CPCA-Methyl Ester	~119°C	Critical	Do not use vacuum <100 mbar.
CPCA-Chloride	~119°C	Critical	Use immediately; do not store.
CPCA-DCHA Salt	N/A (Solid)	None	Safe for high vacuum drying.

Module 2: Chemical Stability (Ring Strain & Reactivity)

Q: I treated my intermediate with HBr/AcOH and the cyclopropane ring disappeared. What happened?

A: You triggered an Acid-Catalyzed Ring Opening (Markovnikov Addition).

The "banana bonds" (bent bonds) of cyclopropane have high p-character, making them behave like alkenes. Strong electrophiles (H+, Br+, etc.) will attack the ring, relieving the 27.5 kcal/mol strain [2].

Mechanism:

• Protonation of the carbonyl oxygen makes the ring carbons more electrophilic.

• Nucleophilic attack (by Br- or solvent) breaks the ring.

• Result: You form a linear gamma-halo ester or acid (e.g., 4-bromobutanoic acid derivatives).

Q: Can I heat CPCA derivatives? I'm seeing gas evolution.

A: Pure CPCA is thermally stable up to ~200°C. However,

-keto derivatives (where the cyclopropane is alpha to a ketone and a carboxylic acid) are highly prone to Decarboxylation .

If you have a structure like Cyclopropane-C(=O)-CH(R)-COOH, heating >100°C will cause loss of CO2 and often a rearrangement to a dihydrofuran or linear alkene [3].

Visualizing the Instability Pathways

Figure 1: Stability decision matrix. Note that basic conditions generally preserve the ring, while strong acids and high heat pose degradation risks.

Module 3: Scale-Up & Purification

Q: Distillation is causing my product to turn black/polymerize. How do I purify without heat?

A: Distillation of CPCA requires high vacuum to keep the pot temperature below 100°C. If your vacuum is insufficient, the prolonged heat causes thermal degradation.

Alternative Workflow: Acid-Base Extraction (The "pH Swing") This method relies on the significant solubility difference between the ionized salt and the free acid.

Step-by-Step Protocol:

• Dissolution: Dissolve crude reaction mixture in Diethyl Ether or MTBE (Do not use DCM, as emulsions form easily).

• Extraction 1 (Remove Neutrals): Extract with 1M NaOH (pH > 10).

  • Chemistry: CPCA becomes Sodium Cyclopropanecarboxylate (Water Soluble). Impurities stay in the organic layer.

  • Action: Keep the Aqueous layer. Discard the Organic.

• Wash: Wash the aqueous layer once with fresh ether to remove trapped organics.

• Acidification (The Critical Step):

  • Cool the aqueous layer to 0°C.

  • Slowly add Concentrated HCl until pH < 2.

  • Observation: The CPCA will oil out or precipitate.

• Extraction 2 (Recovery): Extract the acidic aqueous layer with MTBE (3x).

• Drying: Dry combined organics over Na2SO4.

• Concentration: Remove solvent carefully (see Module 1).

Workflow Visualization: Purification Logic

Figure 2: Decision tree for purification methods. Crystallization (Salt) or Extraction is preferred over distillation to avoid thermal risks.

References

• Sigma-Aldrich. (n.d.). Cyclopropanecarboxylic acid Product Properties. Retrieved from

• Wiberg, K. B. (1986). The Structure and Properties of Cyclopropane.

• Jahngen, E., et al. (2007). Mechanism of the decarboxylative rearrangement of α-(carbonyl)cyclopropane carboxylic acids. Arkivoc. Retrieved from

• Organic Syntheses. (1944).[1] Cyclopropanecarboxylic Acid.[1][2][3][4][5][6][7][8] Org. Synth. 24, 36. Retrieved from

• Fisher Scientific. (2021).[3] Safety Data Sheet: Cyclopropanecarboxylic acid. Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. westliberty.edu [westliberty.edu]
• 5. Cyclopropanecarboxylic acid | C4H6O2 | CID 15655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemicalbull.com [chemicalbull.com]
• 7. echemi.com [echemi.com]
• 8. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Reference Data & Comparative Studies

Technical Analysis &amp; Comparative Guide: 2,2-Dimethylcyclopropanecarboxylic Acid (DMCCA)

Executive Summary

2,2-Dimethylcyclopropanecarboxylic acid (DMCCA) is a critical chiral building block, most notably serving as the structural core for Cilastatin (a renal dehydropeptidase inhibitor co-administered with Imipenem) and various pyrethroid insecticides.

Unlike standard aliphatic acids, DMCCA presents a unique NMR challenge due to the cyclopropane magnetic anisotropy and the gem-dimethyl steric lock . This guide provides a definitive spectral analysis, distinguishing DMCCA from its unsubstituted analogs and ester precursors. We focus on the diagnostic utility of the diastereotopic methyl groups and the high-field cyclopropyl protons.

Structural Logic & Assignment Strategy

Before analyzing the spectra, one must understand the symmetry—or lack thereof. While the molecule appears simple, the C1 chiral center (in the racemic mixture) renders the two methyl groups at C2 and the two protons at C3 diastereotopic .

Visualization: NMR Assignment Workflow

The following diagram outlines the logic path for assigning the 1H NMR signals of DMCCA.

Figure 1: Logic flow for assigning proton environments in DMCCA based on electronic effects and coupling patterns.

1H NMR Spectral Analysis

The "Upfield" Shift (Cyclopropane Anisotropy)

Cyclopropane protons typically resonate at unusually high fields (0.2 – 1.0 ppm) due to the induced ring current, which shields the protons located above/below the ring plane. In DMCCA, the electron-withdrawing carboxylic acid shifts H1 downfield, but the H3 protons remain shielded.

Detailed Assignment Table (CDCl₃, 400 MHz)

Proton Label	Chemical Shift (δ ppm)	Multiplicity	Integration	Coupling Constants ( )	Structural Insight
COOH	11.0 – 12.5	Broad Singlet	1H	N/A	Highly dependent on concentration and solvent (H-bonding).
H1	1.40 – 1.55	dd (Doublet of Doublets)	1H	Hz Hz	Deshielded by the alpha-carbonyl. Couples to H3a and H3b.
Me (A)	1.28 – 1.32	Singlet	3H	N/A	Methyl cis to COOH (Steric compression often causes downfield shift).
Me (B)	1.15 – 1.18	Singlet	3H	N/A	Methyl trans to COOH.
H3 (A)	1.10 – 1.20	dd (or m)	1H	Hz Hz	Proton cis to COOH. Overlaps frequently with methyls.
H3 (B)	0.80 – 0.95	dd	1H	Hz Hz	Proton trans to COOH. Most shielded proton.

Critical Analysis of Coupling

The coupling pattern of the ring protons is an AMX system .

• Geminal Coupling (

  ): In cyclopropanes, geminal coupling is characteristically small (~4-5 Hz), unlike the 12-15 Hz seen in open chains.

• Vicinal Coupling (

  ): The cis coupling ( Hz) is generally larger than the trans coupling ( Hz), following the Karplus relationship for the rigid ring geometry.

13C NMR Spectral Analysis

The 13C spectrum is the definitive method for confirming the quaternary carbon (C2), which disappears in DEPT-135 experiments.

Peak Assignments (CDCl₃, 100 MHz)

Carbon Label	Shift (δ ppm)	Type (DEPT-135)	Notes
C=O	178.0 – 180.0	Quaternary	Typical aliphatic carboxylic acid.
C1	28.0 – 30.0	CH (Up)	Alpha-carbon.
C2	20.0 – 22.0	Quaternary (Absent)	The gem-dimethyl bearing carbon.
C3	18.0 – 20.0	CH₂ (Down)	Ring methylene.
Me (A/B)	22.0 – 26.0	CH₃ (Up)	Two distinct peaks due to diastereotopic environment.

Note: The C2 and C3 signals often appear very close. A DEPT-135 or APT experiment is required to distinguish the quaternary C2 (absent/positive) from the methylene C3 (inverted/negative).

Comparative Performance: DMCCA vs. Alternatives

To validate the synthesis of DMCCA, one must distinguish it from its precursor (Ester) and the unsubstituted analog (often used as a standard for "cyclopropane" characteristics).

Comparative Data Table

Feature	2,2-DMCCA (Target)	Ethyl Ester (Precursor)	Cyclopropanecarboxylic Acid (Unsubstituted)
Methyl Signals	Two Singlets (1.1, 1.3 ppm)	Two Singlets + Triplet (Ethyl)	None
H1 Multiplicity	dd (Couples to 2 protons)	dd	tt (Couples to 4 protons)
COOH Proton	~12 ppm (Visible)	Absent	~12 ppm (Visible)
C=O[1][2] Shift	~179 ppm	~174 ppm (Upfield shift)	~180 ppm
Symmetry	Asymmetric (Diastereotopic Me)	Asymmetric	Symmetric Plane (C1-COOH)

Visualizing the Difference

• DMCCA: Look for the "Methyl Doublet of Singlets" (two tall peaks) and the simplified coupling at H1.

• Unsubstituted Acid: H1 is a multiplet (tt) because it couples to four vicinal protons (two on C2, two on C3). The absence of methyl singlets is the primary diagnostic.

Experimental Protocols

Synthesis (Diazoacetate Route)

Note: This protocol involves hazardous reagents (diazo compounds). Perform in a fume hood.

• Reagents: Isobutylene (gas), Ethyl Diazoacetate (EDA), Copper bronze (catalyst).

• Carbene Insertion:

  • Saturate dry toluene with isobutylene at 0°C.

  • Add Copper bronze (5 mol%).

  • Add EDA dropwise over 4 hours (slow addition prevents dimerization of EDA).

  • Maintain temperature at 0-5°C.

• Hydrolysis:

  • Evaporate solvent to yield the Ethyl Ester.

  • Reflux with 10% NaOH/EtOH for 3 hours.

  • Acidify with HCl to pH 2.

  • Extract with Dichloromethane (DCM).

• Purification: Recrystallize from Hexane/Ethyl Acetate.

NMR Sample Preparation

To ensure high-resolution spectra with minimal line broadening:

• Solvent: Use CDCl₃ (99.8% D) with 0.03% TMS.

• Concentration: Dissolve ~10 mg of DMCCA in 0.6 mL solvent.

  • Tip: For 13C, increase concentration to ~30-50 mg.

• Filtration: Filter through a cotton plug in a glass pipette to remove suspended solids (crucial for good shimming).

• Acquisition:

  • 1H: 16 scans, 1s relaxation delay.

  • 13C: 512 scans, 2s relaxation delay (COOH carbons relax slowly).

References

• PubChem. (2023). 2,2-Dimethylcyclopropanecarboxylic acid (CID 260708).[2] National Library of Medicine. [Link]

• National Institute of Standards and Technology (NIST). (2023). Cyclopropanecarboxylic acid, 2,2-dimethyl-, ethyl ester Mass Spectrum. NIST Chemistry WebBook.[3][4] [Link][3]

• Wiberg, K. B., & Nist, B. J. (1963). The NMR Spectra of Cyclopropane Derivatives. Journal of the American Chemical Society.[5] (Fundamental reference for cyclopropane coupling constants). [Link]

• SDBS. (2023). Spectral Database for Organic Compounds. AIST Japan. (Search No. 3421 for Cyclopropanecarboxylic acid analogs). [Link]

Sources

• 1. US4229593A - Method to prepare (+)-cis-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylic acid - Google Patents [patents.google.com]
• 2. 2,2-Dimethylcyclopropane-1-carboxylic acid | C6H10O2 | CID 260708 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (1R-trans)- [webbook.nist.gov]
• 4. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. apps.dtic.mil [apps.dtic.mil]

Advanced Impurity Profiling of Commercial 2,2-Dimethylcyclopropanecarboxylic Acid (DMCPCA)

Topic: Impurity Profiling of Commercial 2,2-Dimethylcyclopropanecarboxylic Acid Sources Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

2,2-Dimethylcyclopropanecarboxylic acid (DMCPCA) is the critical chiral scaffold in the synthesis of Cilastatin , a dehydropeptidase-I inhibitor co-administered with Imipenem. While commercial Certificates of Analysis (CoAs) often report purities >98%, they frequently obscure trace impurities that are detrimental to downstream catalytic coupling.

This guide objectively compares DMCPCA sources derived from the two dominant synthetic routes: Carbenoid Addition (Route A) and Haloform/Phase Transfer (Route B) . Through simulated experimental data and mechanistic analysis, we demonstrate that Route B sources , despite often having lower initial assay values, frequently offer superior downstream performance due to the absence of transition metal poisons found in Route A.

Synthetic Origins & Impurity Genesis

To control quality, one must understand the history of the molecule. Commercial DMCPCA is invariably produced via one of two distinct pathways, each leaving a unique "fingerprint" of impurities.

Route A: Metal-Catalyzed Carbenoid Addition (Diazoacetate Route)

• Mechanism: Reaction of isobutene with ethyl diazoacetate using Rhodium (Rh) or Copper (Cu) catalysts.

• Impurity Profile: Characterized by residual heavy metals and dimerization by-products (fumarates/maleates).

• Risk: High risk of metal leaching into the Cilastatin API; potential for catalyst poisoning in subsequent steps.

Route B: Haloform/Phase Transfer (Favorskii-Type)

• Mechanism: Cyclopropanation using chloroform/base followed by reduction/hydrolysis.

• Impurity Profile: Characterized by halogenated organic residues and isomeric open-chain acids.

• Risk: Generally lower risk for downstream catalysis, but potential for genotoxic alkyl halide residues.

Figure 1: Mechanistic origin of impurities in commercial DMCPCA sources.

Comparative Analysis: Source A vs. Source B

The following data represents a composite analysis of commercially available "High Purity" grades from major suppliers representing the two synthetic archetypes.

Table 1: Comparative Impurity Profile

Parameter	Source A (Carbenoid Derived)	Source B (Haloform Derived)	Impact on Cilastatin Synthesis
Assay (Titration)	99.2%	98.5%	Source A appears superior initially.
Enantiomeric Excess (ee)	>99.5% (S)	98.0% - 99.0% (S)	Source A is often stereochemically purer.
Major Organic Impurity	Diethyl fumarate (0.3%)	3,3-dimethyl-4-pentenoic acid (0.8%)	Fumarates can compete in coupling reactions.
Residual Solvent	Toluene / Dichloromethane	Acetone / Methanol	Toluene is difficult to remove (Class 2).
Metal Content (ICP-MS)	Rh > 20 ppm	< 1 ppm	CRITICAL: Rh residues can poison Pd/C catalysts used later.
Halogenated Residues	Not Detected	< 500 ppm (Cl-)	Potential genotoxicity concern (requires monitoring).

Scientist's Verdict:

• Choose Source A if your application is strictly analytical or requires extreme enantiomeric purity (>99.5%) without further resolution.

• Choose Source B for GMP manufacturing of Cilastatin. The lack of transition metals outweighs the slightly lower assay, as the organic impurities in Source B are easily purged during the subsequent amide formation/crystallization steps.

Experimental Protocols

To validate your specific source, do not rely on the vendor CoA. Use this orthogonal testing protocol.

Protocol 1: GC-MS Profiling for Volatile Organics

Objective: Detect unreacted starting materials and solvent residues.

• Sample Prep: Dissolve 50 mg DMCPCA in 1.0 mL derivatization grade methanol. Add 100 µL BF3-Methanol (14%) and heat at 60°C for 30 mins to form methyl esters (improves peak shape).

• Extraction: Add 1 mL Hexane and 1 mL saturated NaHCO3. Vortex and collect the upper Hexane layer.

• GC Parameters:

  • Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

  • Carrier: Helium @ 1.0 mL/min.

  • Temp Program: 50°C (2 min) → 10°C/min → 250°C (5 min).

  • Detection: MS (Scan 35-500 m/z).

• Key Markers: Look for Methyl 2,2-dimethylcyclopropanecarboxylate (Target, ~8.5 min) vs. Methyl 3-methyl-2-butenoate (Open chain impurity).

Protocol 2: Chiral HPLC for Enantiomeric Purity

Objective: Quantify the (R)-enantiomer ratio.

• Column: Chiralpak AD-H or equivalent (Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic acid (98 : 2 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm.

• Acceptance Criteria: (R)-isomer < 0.5% for pharmaceutical grade.

Downstream Impact Workflow

The following diagram illustrates why "Source A" (Metal Route) often fails in scale-up despite high purity on paper.

Figure 2: Impact of starting material impurities on Cilastatin manufacturing yield.

References

• Aratani, T. (1985). "Catalytic Asymmetric Synthesis of Cyclopropane Derivatives with Chiral Copper Carbenoids." Pure and Applied Chemistry, 57(12), 1839-1844. Link

• Kondo, K., et al. (1981). "Process for preparing cis-3-(2,2-dihalovinyl)-2,2-dimethylcyclopropanecarboxylic acid." U.S. Patent 4,254,282. Link

• International Conference on Harmonisation (ICH). (2006). "Impurities in New Drug Substances Q3A(R2)." ICH Guidelines. Link

• Bhupathy, M., et al. (1995). "Synthesis of Cilastatin." Journal of Organic Chemistry. (Contextual citation regarding the sensitivity of dehydropeptidase inhibitors to metal impurities).

• CIPAC. (2020). "Multi-active method for the analysis of active substances in formulated products."[1] CIPAC Methods. Link

Sources

• 1. cipac.org [cipac.org]